Technical Documentation Center

5-Bromothiophene-2-carboxamidine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromothiophene-2-carboxamidine

Core Science & Biosynthesis

Foundational

5-Bromothiophene-2-carboxamidine: Structural Analysis, Synthesis, and Pharmacological Utility

The following technical guide details the structural, physicochemical, and synthetic attributes of 5-Bromothiophene-2-carboxamidine , a critical intermediate and pharmacophore in medicinal chemistry. Executive Summary 5-...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the structural, physicochemical, and synthetic attributes of 5-Bromothiophene-2-carboxamidine , a critical intermediate and pharmacophore in medicinal chemistry.

Executive Summary

5-Bromothiophene-2-carboxamidine is a heterocyclic building block extensively utilized in the development of serine protease inhibitors (e.g., Factor Xa, Thrombin). Its structure combines a thiophene ring—a bioisostere for benzene with unique electronic properties—with a highly basic amidine group that mimics the arginine side chain found in natural enzyme substrates. The 5-position bromine atom serves as a versatile handle for palladium-catalyzed cross-coupling reactions, allowing researchers to elaborate the core scaffold into complex bioactive molecules.

Chemical Identity & Structural Analysis[1][2][3][4][5][6]

The molecule consists of a five-membered thiophene ring substituted at the C2 position with a carboxamidine group and at the C5 position with a bromine atom.

Attribute Detail
IUPAC Name 5-Bromothiophene-2-carboximidamide
Common Names 5-Bromothiophene-2-carboxamidine; 5-Bromo-2-amidinothiophene
Molecular Formula C₅H₅BrN₂S
Molecular Weight ~205.08 g/mol (Free base)
Core Scaffold Thiophene (Heteroaromatic)
Key Functional Groups Amidine (-C(=NH)NH₂), Aryl Bromide (-Br)
Structural Significance
  • The Amidine "Anchor": The carboxamidine group is highly basic (pKa ~11) and protonated at physiological pH. It forms a critical salt bridge with the aspartate residue (e.g., Asp189 in trypsin) at the bottom of the S1 specificity pocket of serine proteases.

  • The Thiophene Ring: Thiophene is electron-rich compared to benzene. The sulfur atom donates electron density into the ring via resonance, facilitating electrophilic attacks, although the electron-withdrawing amidine and bromine groups moderate this.

  • The 5-Bromo "Handle": The C-Br bond at the 5-position is activated for oxidative addition by transition metals, making it an ideal substrate for Suzuki-Miyaura or Stille couplings to extend the carbon skeleton.

Physicochemical Properties

Note: Experimental values for the specific amidine free base are rare due to its instability; data below reflects the hydrochloride salt or predicted values where noted.

PropertyValue (Approx./Predicted)Context
pKa (Amidine) 10.5 – 11.5Highly basic; exists as a cation at pH 7.4.
LogP ~1.2 – 1.5Moderate lipophilicity; bromine increases LogP relative to unsubstituted thiophene.
Solubility High (in water/buffer)As the hydrochloride salt (cationic form).
H-Bond Donors 3Amidine protons (-NH₂, =NH).
H-Bond Acceptors 2Amidine nitrogen and Thiophene sulfur.[1]
Melting Point >200°C (Decomp.)Typical for amidine hydrochloride salts.

Synthetic Pathways[1][10][11]

The synthesis of 5-bromothiophene-2-carboxamidine typically proceeds from 5-bromothiophene-2-carbonitrile via the Pinner reaction. This method avoids harsh conditions that might cleave the C-Br bond.

Protocol: Pinner Reaction (Nitrile Amidine)
  • Starting Material: 5-Bromothiophene-2-carbonitrile.

  • Activation (Imidate Formation):

    • Dissolve the nitrile in anhydrous ethanol/chloroform.

    • Bubble dry HCl gas through the solution at 0°C until saturation.

    • Stir at 0–5°C for 12–24 hours. The intermediate ethyl imidate hydrochloride precipitates.

    • Mechanism:[2][3][4] Acid-catalyzed addition of ethanol across the nitrile triple bond.

  • Ammonolysis (Amidine Formation):

    • Filter the imidate salt and wash with dry ether (moisture sensitive).

    • Resuspend in anhydrous ethanol.

    • Treat with ammonia (gas or methanolic solution) at room temperature.

    • Stir for 4–8 hours to displace the ethoxy group with ammonia.

  • Isolation:

    • Concentrate the solvent.[5] Recrystallize the residue (typically from EtOH/Ether) to yield 5-bromothiophene-2-carboxamidine hydrochloride .

Visualization: Synthesis & Reactivity Flow

The following diagram illustrates the synthesis from the nitrile precursor and the subsequent divergence into drug discovery libraries via Suzuki coupling.

SynthesisPath Nitrile 5-Bromothiophene- 2-carbonitrile Imidate Ethyl Imidate Intermediate Nitrile->Imidate Amidine 5-Bromothiophene- 2-carboxamidine (Target) Imidate->Amidine Library Serine Protease Inhibitor Library Amidine->Library Pinner1 1. HCl(g), EtOH (Pinner Reaction) Pinner2 2. NH3 / MeOH (Ammonolysis) Suzuki 3. Aryl Boronic Acid Pd(PPh3)4, Base (Suzuki Coupling)

Caption: Synthesis of 5-Bromothiophene-2-carboxamidine via Pinner reaction and subsequent elaboration via Suzuki coupling.

Pharmaceutical Applications

Serine Protease Inhibition

This compound is a classic P1 fragment . In the nomenclature of protease inhibitors (Schechter and Berger), the P1 residue fits into the S1 pocket of the enzyme.

  • Target: Trypsin-like serine proteases (Factor Xa, Thrombin, Urokinase).

  • Mechanism: The amidine group mimics the guanidine of Arginine or the amine of Lysine. It forms a bidentate salt bridge with the carboxylate of Aspartate 189 at the base of the S1 pocket.

  • Advantage over Benzamidine: The thiophene ring changes the orientation of the substituents and the electronic profile (dipole moment) compared to the phenyl ring of benzamidine, often improving potency or selectivity.

Fragment-Based Drug Discovery (FBDD)

The 5-bromo group is a "growth vector." In FBDD, the amidine binds to the S1 pocket, and the bromine is replaced (via Suzuki coupling) with aryl or heteroaryl groups that reach into the adjacent S2 or S4 pockets (hydrophobic sites), drastically increasing affinity and specificity.

Safety & Handling

  • Hazards: As a cationic surfactant-like molecule, it may be irritating to mucous membranes. The free base is caustic; the hydrochloride salt is an irritant.

  • H-Statements (Inferred): H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[6]

  • Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at -20°C to prevent hydrolysis of the amidine back to the amide.

References

  • PubChem. 5-Bromothiophene-2-carboxamide (Precursor Data). National Library of Medicine. Available at: [Link]

  • Migaud, M. E., et al. (2002). "5,5-Fused thiophene γ-lactams as templates for serine protease inhibition." Chemical Communications. Available at: [Link]

  • Kasper, L., et al. (2023).[7] "Chemically diverse activity-based probes with unexpected inhibitory mechanisms targeting trypsin-like serine proteases." Frontiers in Chemistry. Available at: [Link]

Sources

Exploratory

Molecular weight and formula of 5-Bromothiophene-2-carboxamidine

Physicochemical Profiling, Synthetic Methodology, and Medicinal Utility Executive Summary 5-Bromothiophene-2-carboxamidine is a critical heterocyclic building block in medicinal chemistry, serving primarily as a bioisost...

Author: BenchChem Technical Support Team. Date: February 2026

Physicochemical Profiling, Synthetic Methodology, and Medicinal Utility

Executive Summary

5-Bromothiophene-2-carboxamidine is a critical heterocyclic building block in medicinal chemistry, serving primarily as a bioisostere of the benzamidine moiety. Its structural significance lies in the thiophene ring's ability to modulate lipophilicity and electronic properties compared to its phenyl counterparts, while the amidine group functions as a potent cation mimic for interacting with aspartate residues in the catalytic domains of serine proteases (e.g., Thrombin, Factor Xa, Trypsin). This guide provides a definitive technical analysis of its molecular properties, a validated synthesis protocol via the Pinner reaction, and its application in fragment-based drug design.

Part 1: Chemical Identity & Molecular Architecture

The compound is most frequently handled as its hydrochloride salt due to the hygroscopic and unstable nature of the free base amidine.

1.1 Identification Data
PropertySpecification
IUPAC Name 5-Bromothiophene-2-carboximidamide
Common Name 5-Bromothiophene-2-carboxamidine
CAS Number (Precursor) 2160-62-5 (5-Bromothiophene-2-carbonitrile)
Chemical Formula (Free Base) C₅H₅BrN₂S
Molecular Weight (Free Base) 205.08 g/mol
Chemical Formula (HCl Salt) C₅H₅BrN₂S[1] · HCl
Molecular Weight (HCl Salt) 241.54 g/mol
SMILES NC(=N)c1ccc(Br)s1
InChI Key (Derived) InChI=1S/C5H5BrN2S/c6-4-2-1-3(5(7)8)9-4/h1-2H,(H3,7,8)
1.2 Isotopic Distribution (Mass Spectrometry)

Due to the presence of Bromine, the mass spectrum exhibits a characteristic 1:1 doublet pattern (M and M+2).

  • Monoisotopic Mass (⁷⁹Br): 203.935 Da

  • Monoisotopic Mass (⁸¹Br): 205.933 Da

  • Interpretation: In LC-MS analysis, look for two peaks of nearly equal intensity separated by 2 m/z units.

Part 2: Physicochemical Properties & Stability

Understanding the physical behavior of this scaffold is essential for assay development and formulation.

  • Basicity (pKa): The pKa of the amidine group in thiophene-2-carboxamidine derivatives is typically ~10.5 – 11.0 . This is slightly lower than benzamidine (~11.6) due to the electron-withdrawing nature of the sulfur atom in the heteroaromatic ring, which reduces the electron density available for protonation.

  • Lipophilicity (LogP): The 5-bromo substitution significantly increases lipophilicity compared to the unsubstituted thiophene amidine.

    • Predicted LogP: ~1.2 (Free Base)

  • Solubility:

    • Free Base: Poorly soluble in water; soluble in DMSO, Methanol.

    • HCl Salt: Highly soluble in water (>50 mg/mL), Methanol, and DMSO.

  • Stability: The free base is prone to hydrolysis to the amide (5-bromothiophene-2-carboxamide) if exposed to atmospheric moisture. Store strictly as the HCl salt under desiccant at -20°C.

Part 3: Synthetic Pathways & Methodology

The most robust route to 5-Bromothiophene-2-carboxamidine is the Pinner Reaction , converting the commercially available nitrile precursor (5-Bromothiophene-2-carbonitrile) into the amidine via an imidate intermediate.

3.1 Reaction Logic Diagram

PinnerSynthesis cluster_conditions Critical Process Parameters Nitrile 5-Bromothiophene-2-carbonitrile (C5H2BrNS) Imidate Imidate Ester HCl (Intermediate) Nitrile->Imidate Pinner Formation Reagents1 Step 1: Dry HCl (g) + MeOH (Anhydrous, 0°C) Reagents1->Imidate Amidine 5-Bromothiophene-2-carboxamidine HCl (Target) Imidate->Amidine Aminolysis Reagents2 Step 2: NH3 (g) or NH4OAc (MeOH, RT) Reagents2->Amidine Note1 Moisture Exclusion: Water hydrolyzes Imidate to Ester

Caption: Two-step Pinner synthesis converting nitrile to amidine via an unstable imidate intermediate.

3.2 Detailed Experimental Protocol

Reagents:

  • 5-Bromothiophene-2-carbonitrile (CAS 2160-62-5)[2][3][4][5]

  • Anhydrous Methanol (MeOH)

  • Acetyl Chloride (to generate HCl in situ) or HCl gas

  • Ammonia (7N in MeOH) or Ammonium Carbonate

Step 1: Formation of the Imidate (Pinner Salt) [6]

  • Dissolve 5-Bromothiophene-2-carbonitrile (1.0 eq) in anhydrous MeOH (0.5 M concentration) in a round-bottom flask under Argon.

  • Cool the solution to 0°C in an ice bath.

  • HCl Generation: Slowly add Acetyl Chloride (3.0 eq) dropwise. Note: This reacts with MeOH to generate anhydrous HCl exothermically. Alternatively, bubble dry HCl gas through the solution for 30 minutes.

  • Seal the flask tightly and stir at 0°C for 2 hours, then allow to warm to Room Temperature (RT) and stir for 16–24 hours.

  • Monitoring: Check by TLC (disappearance of nitrile). The imidate may precipitate as a white solid.

  • Workup: Remove solvent under reduced pressure (keep temperature <40°C) to obtain the crude imidate hydrochloride. Do not expose to moist air.

Step 2: Aminolysis to Amidine

  • Redissolve the crude imidate residue in anhydrous MeOH (cold).

  • Add Ammonia solution (7N in MeOH, 5.0 eq) or solid Ammonium Carbonate (4.0 eq).

  • Stir at RT for 12–18 hours.

  • Remove solvent under vacuum.[7]

  • Purification: The crude product will contain Ammonium Chloride (NH4Cl).

    • Method A (Crystallization): Triturate with cold Acetone or Ether (Amidine HCl is often insoluble, while impurities may wash away, or vice versa depending on the specific salt form).

    • Method B (Prep-HPLC): Use a C18 reverse-phase column with a Water/Acetonitrile gradient (+0.1% TFA or HCl).

Part 4: Applications in Drug Discovery
4.1 Serine Protease Inhibition

The 5-bromothiophene-2-carboxamidine scaffold is a classic P1 fragment . In enzymes like Factor Xa and Thrombin, the S1 pocket contains a critical Aspartate residue (e.g., Asp189 in Trypsin/Factor Xa) at the bottom of a deep cleft.

  • Mechanism: The amidine group forms a bidentate salt bridge (hydrogen bonds + electrostatic attraction) with the carboxylate of the Aspartate residue.

  • Thiophene Advantage: The thiophene ring is bioisosteric to benzene but offers:

    • Reduced Basicity: Improves oral bioavailability potential compared to highly basic benzamidines.

    • S-Interaction: The sulfur atom can engage in specific interactions with aromatic residues (e.g., Tyr, Trp) in the S1 pocket (Sulfur-Aromatic interaction).

    • Halogen Bonding: The 5-Bromo substituent can fill the hydrophobic distal portion of the S1 pocket or engage in halogen bonding with backbone carbonyls.

4.2 Structural Activity Relationship (SAR) Diagram

SAR Compound 5-Bromothiophene-2-carboxamidine Amidine Amidine Group (-C(=NH)NH2) Primary Anchor Compound->Amidine Thiophene Thiophene Ring Scaffold Core Compound->Thiophene Bromo 5-Bromo Substituent Hydrophobic Probe Compound->Bromo Asp Aspartate (Asp189) Anionic Site Amidine->Asp Salt Bridge (Strong Interaction) Target Serine Protease S1 Pocket Thiophene->Target Pi-Stacking / Bioisostere Hydrophobic Hydrophobic Sub-pocket Bromo->Hydrophobic Lipophilic Contact / Halogen Bond

Caption: Molecular interactions of the scaffold within the protease active site.

References
  • PubChem. 5-Bromothiophene-2-carbonitrile (Precursor Data). National Library of Medicine. Available at: [Link]

  • ResearchGate. Design, synthesis, and spasmolytic activity of thiophene-based derivatives. (Illustrates thiophene reactivity). Available at: [Link]

Sources

Foundational

Technical Guide: Calculated pKa Profile of 5-Bromothiophene-2-carboxamidine

The following is an in-depth technical guide on the calculated pKa values of 5-Bromothiophene-2-carboxamidine, structured for researchers in medicinal chemistry and computational pharmacology. Executive Summary & Medicin...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on the calculated pKa values of 5-Bromothiophene-2-carboxamidine, structured for researchers in medicinal chemistry and computational pharmacology.

Executive Summary & Medicinal Context

5-Bromothiophene-2-carboxamidine is a critical fragment in the design of serine protease inhibitors, particularly targeting urokinase-type plasminogen activator (uPA) , Factor Xa , and thrombin . The amidine moiety serves as a mimic of the arginine side chain, forming a crucial salt bridge with the aspartate residue (Asp189 in trypsin-like proteases) at the S1 binding pocket.

Understanding the acid dissociation constant (pKa ) of this compound is vital for:

  • Bioavailability: Determining the ionization state at physiological pH (7.4) and intestinal pH (6.5).

  • Binding Affinity: The cationic species is required for the salt-bridge interaction; however, a pKa that is too high (>11) can impede membrane permeability.

  • Lead Optimization: Tuning the basicity via the thiophene ring and halogen substitution to balance potency with pharmacokinetic properties.

This guide provides a rigorous theoretical calculation of the pKa using Linear Free Energy Relationships (LFER) and comparative structural analysis, predicting a value in the range of 9.30 – 9.60 .

Structural & Electronic Analysis

The Amidine Pharmacophore

The unsubstituted amidine group (–C(=NH)NH₂) is a strong organic base. Protonation occurs at the imine nitrogen (sp²), resulting in a resonance-stabilized symmetrical cation.

  • Reference Standard: Benzamidine (phenyl-carboxamidine) has a well-established experimental pKa of 11.6 .

The Thiophene Scaffold Effect

Unlike the phenyl ring in benzamidine, the thiophene ring introduces two competing electronic effects:

  • 
    -Excessive Character:  Thiophene is electron-rich due to the lone pair donation from sulfur, which might suggest electron donation.
    
  • Inductive Withdrawal (-I): The sulfur atom is more electronegative than carbon, creating a net electron-withdrawing effect on the substituent at the C2 position relative to a phenyl ring.

Empirical Evidence: The pKa of thiophene-2-carboxylic acid (3.53) is lower than that of benzoic acid (4.20). This acidity increase (


pKa 

-0.7) confirms that the thiophene-2-yl group acts as a stronger electron-withdrawing group (EWG) than the phenyl group. For a base like an amidine, an EWG destabilizes the conjugate acid, thereby lowering the pKa .
The 5-Bromo Substituent

The bromine atom at the 5-position exerts an electron-withdrawing effect through induction (-I), which is only partially offset by mesomeric donation (+M). In the thiophene ring, the 2,5-relationship is electronically analogous to the para-position in benzene, allowing for direct conjugation.

Computational Derivation (LFER Methodology)

To calculate the pKa of 5-Bromothiophene-2-carboxamidine, we employ a modified Hammett equation approach, using benzamidine as the reference anchor.

Step 1: Core Scaffold Correction

We first adjust for the replacement of the benzene ring with a thiophene ring.

  • 
    pKa (Acid Series) = pKa(Benzoic) - pKa(Thiophene-2-COOH) = 
    
    
    
    .
  • To translate this to the amidine series, we apply the reaction constant ratio (

    
    ).
    
    • 
       for benzoic acid ionization 
      
      
      
      .
    • 
       for amidine protonation 
      
      
      
      (Amidines are more sensitive to electronic effects because the charge is generated directly on the conjugated nitrogen).
  • Correction Factor:

    
    pKa(Base) 
    
    
    
    .
  • Intermediate pKa (Thiophene-2-carboxamidine):

    
    .
    
Step 2: Substituent Effect (Hammett Equation)

We apply the Hammett equation for the 5-Bromo substituent:



  • Reaction Constant (

    
    ):  2.4 (Standard for amidines).
    
  • Substituent Constant (

    
     for Br):  0.23 (Using 
    
    
    
    due to the 2,5-conjugation).
  • Calculation:

    
    
    
Final Calculation



Predicted Range: Allowing for parameter uncertainty (


), the calculated pKa is 9.25 – 9.65 .

Data Summary & Comparative Metrics

The following table summarizes the calculated values against relevant structural analogs.

CompoundStructurepKa (Exp/Calc)Electronic Driver
Benzamidine Ph-C(=NH)NH₂11.6 (Exp)Reference Standard
Thiophene-2-carboxamidine Th-C(=NH)NH₂10.0 (Calc)Thiophene -I effect lowers basicity
5-Chlorothiophene-2-carboxamidine 5-Cl-Th-C(=NH)NH₂9.35 (Calc)Cl is slightly more EWG than Br
5-Bromothiophene-2-carboxamidine 5-Br-Th-C(=NH)NH₂9.45 (Calc)Br -I effect further destabilizes cation
4-Iodobenzo[b]thiophene-2-carboxamidine Bzt-C(=NH)NH₂~9.0 (Est)Fused ring increases delocalization
LFER Logic Flow Diagram

The following diagram illustrates the stepwise theoretical derivation of the pKa value.

pKa_Calculation cluster_legend Electronic Factors Benzamidine Benzamidine (Reference) pKa = 11.6 Thiophene Thiophene-2-carboxamidine (Scaffold Change) pKa ≈ 10.0 Benzamidine->Thiophene Scaffold Effect (-I of Sulfur) ΔpKa ≈ -1.6 BromoThiophene 5-Bromothiophene-2-carboxamidine (Target) pKa ≈ 9.45 Thiophene->BromoThiophene Substituent Effect (5-Br, σ=0.23) ΔpKa ≈ -0.55 Factor1 Thiophene is more electron-withdrawing than Phenyl Factor2 Bromine exerts Inductive (-I) withdrawal

Figure 1: Stepwise LFER derivation of the pKa value showing the impact of scaffold substitution and halogenation.

Experimental Validation Protocols

To validate the calculated pKa of 9.45, the following self-validating experimental protocols are recommended.

Potentiometric Titration (Gold Standard)

This method is suitable for compounds with solubility > 10⁻⁴ M.

  • Preparation: Dissolve 5 mg of 5-Bromothiophene-2-carboxamidine hydrochloride in 20 mL of degassed water containing 0.15 M KCl (to maintain ionic strength).

  • Titrant: Carbonate-free 0.1 M NaOH standardized against potassium hydrogen phthalate.

  • Apparatus: Automated titrator with a glass combination pH electrode (calibrated at pH 4.0, 7.0, and 10.0).

  • Execution: Perform titration under inert nitrogen atmosphere at 25°C.

  • Data Analysis: Plot pH vs. Volume of NaOH. The pKa corresponds to the pH at the half-equivalence point.

    • Validation Check: The curve should show a single sharp inflection point corresponding to the deprotonation of the amidinium ion.

UV-Metric Titration (For Low Solubility)

If the 5-bromo substitution reduces aqueous solubility, use UV-metric titration (spectrophotometric determination).

  • Principle: The UV spectrum of the neutral amidine differs from the protonated amidinium cation due to changes in conjugation.

  • Workflow:

    • Prepare a stock solution in methanol/water (ratio < 5% MeOH).

    • Aliquot into buffers ranging from pH 7.0 to 12.0.

    • Measure absorbance at

      
       (typically 230-260 nm for thiophenes).
      
  • Calculation: Use the Henderson-Hasselbalch equation:

    
    
    Where 
    
    
    
    is absorbance at a specific pH,
    
    
    is absorbance of the fully protonated form, and
    
    
    is the neutral form.

References

  • Perrin, D. D. (1965). Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths. (Source of Benzamidine pKa reference).
  • Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. Link

  • Bridges, A. J., et al. (1993).[1] The synthesis of three 4-substituted benzo[b]thiophene-2-carboxamidines as potent and selective inhibitors of urokinase.[1] Bioorganic & Medicinal Chemistry, 1(6), 403-410.[1] Link

  • ACD/Labs. (2023). ACD/Percepta Platform: pKa Predictors. (Industry standard for LFER-based predictions). Link

  • Jaffe, H. H. (1953). A Reexamination of the Hammett Equation. Chemical Reviews, 53(2), 191–261. (Source for Thiophene vs Benzene reaction constants). Link

Sources

Exploratory

Technical Guide: Solubility &amp; Handling of 5-Bromothiophene-2-carboxamidine

Topic: Solubility of 5-Bromothiophene-2-carboxamidine in DMSO and water Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals Executive Summary & Physicochemical Pro...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Solubility of 5-Bromothiophene-2-carboxamidine in DMSO and water Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary & Physicochemical Profile[1]

5-Bromothiophene-2-carboxamidine is a critical intermediate in medicinal chemistry, often utilized as a P1 fragment in the design of serine protease inhibitors (e.g., Factor Xa or Thrombin inhibitors). Its handling requires specific attention to its protonation state, as the solubility profile drastically shifts between the free base and the salt forms (typically hydrochloride or acetate).

This guide provides a field-proven framework for solubilizing, storing, and validating this compound, addressing the common pitfall of amidine hydrolysis in aqueous environments.

Physicochemical Snapshot
PropertyDetailImplication
Functional Group Amidine (-C(=NH)NH₂)High basicity (pKa ≈ 10–11). Exists as a cation at physiological pH.
Lipophilicity Moderate (Thiophene ring)Free base is lipophilic; Salts are hydrophilic.
Stability Risk HydrolysisConverts to 5-Bromothiophene-2-carboxamide in basic/neutral aqueous solutions over time.
Preferred Solvent DMSO (Dimethyl Sulfoxide)Universal solvent for stock solutions (>50 mg/mL typical).

Solubility Profile: DMSO vs. Water

The solubility of 5-Bromothiophene-2-carboxamidine is binary, depending on whether you are working with the salt or the free base.

Comparative Solubility Table
SolventForm: Hydrochloride Salt (R-C(=NH)NH₂·HCl)Form: Free Base (R-C(=NH)NH₂)Technical Insight
DMSO High (>100 mM)High (>100 mM)Recommended for Stock. DMSO prevents proton exchange and hydrolysis during storage.
Water (pH 7) High (>50 mM)Low (<1 mM)The salt dissociates readily. The free base requires acidification to dissolve.
PBS (pH 7.4) Moderate Very Low Phosphate ions can occasionally cause precipitation if the ionic strength is too high (common ion effect).
Ethanol Moderate High Good alternative for evaporation, but less stable than DMSO for storage.

Critical Warning: Do not attempt to dissolve the free base directly in neutral water. It will form a suspension. You must convert it to a salt in situ using stoichiometric HCl or acetic acid.

Experimental Protocols

Protocol A: Preparation of High-Integrity Stock Solution (DMSO)

Purpose: To create a stable, high-concentration stock that resists degradation.

  • Weighing: Weigh the target mass of 5-Bromothiophene-2-carboxamidine (correcting for salt counter-ion weight).

  • Solvent Addition: Add anhydrous DMSO (Grade: ≥99.9%, Water content <0.1%) to achieve a concentration of 50–100 mM .

    • Why Anhydrous? Even trace water in DMSO can catalyze slow hydrolysis of the amidine to the amide over months.

  • Dissolution: Vortex for 30–60 seconds. Sonication is rarely needed but permissible (max 5 mins at <30°C).

  • Storage: Aliquot into amber glass vials with PTFE-lined caps. Store at -20°C .

    • Avoid: Repeated freeze-thaw cycles, which introduce atmospheric moisture.

Protocol B: Aqueous Dilution & pH Control

Purpose: To transfer the compound into biological assay buffer without precipitation.

  • Buffer Selection: Use a buffer with strong capacity at pH < 8.0 (e.g., HEPES, MES, or Tris-HCl).

    • Avoid: Carbonate buffers (high pH promotes hydrolysis).

  • Stepwise Dilution:

    • Step 1: Dilute the DMSO stock 1:10 into the buffer while vortexing rapidly. This prevents local regions of high concentration where the free base might "crash out."

    • Step 2: Inspect for turbidity. If clear, proceed to final dilution.

  • pH Check: Ensure the final pH remains below the pKa of the amidine (~11). If the pH drifts >9, the compound will deprotonate and precipitate.

Workflow Visualization: Dissolution Logic

SolubilityWorkflow Compound 5-Bromothiophene- 2-carboxamidine FormCheck Check Form: Salt vs. Free Base Compound->FormCheck DMSO Dissolve in Anhydrous DMSO FormCheck->DMSO Both Forms (Recommended) Aqueous Aqueous Dilution (Assay Buffer) FormCheck->Aqueous Direct Addition (Not Recommended) DMSO->Aqueous Dilute <10% v/v Precipitation RISK: Precipitation Aqueous->Precipitation If pH > pKa (Free Base forms) Success Stable Solution Aqueous->Success If pH < 8.0 (Cationic form)

Caption: Logical workflow for solubilization, highlighting the critical pH dependency during aqueous dilution to prevent precipitation.

Stability & Degradation Mechanism

The primary stability risk for 5-Bromothiophene-2-carboxamidine is hydrolysis . In the presence of water and hydroxide ions (high pH), the amidine carbon is attacked, releasing ammonia and forming the primary amide.

Degradation Pathway:

  • Nucleophilic Attack: Water/OH⁻ attacks the amidine carbon.

  • Intermediate: Formation of a tetrahedral intermediate.

  • Elimination: Ammonia (NH₃) is expelled.

  • Product: 5-Bromothiophene-2-carboxamide (insoluble precipitate).

Stability Visualization

Hydrolysis Amidine Amidine (Active) Soluble Cation Intermediate Tetrahedral Intermediate Amidine->Intermediate + H2O / High pH Amide Primary Amide (Inactive) Insoluble Solid Intermediate->Amide Ammonia NH3 (Byproduct) Intermediate->Ammonia

Caption: Hydrolysis pathway.[1] High pH accelerates the conversion of the soluble amidine to the insoluble amide, compromising data integrity.

Validation & Quality Control

To ensure your solubility data is accurate, you must validate that the compound has not hydrolyzed.

HPLC Method for Purity Check
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).

  • Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid).

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (Thiophene absorption).

  • Expected Result:

    • Amidine (Product): Elutes earlier (more polar due to charged state).

    • Amide (Impurity): Elutes later (less polar, neutral).

Self-Validating Check: If your aqueous stock solution becomes cloudy over time, centrifuge it. If the pellet dissolves in pure methanol but not in water, it is likely the amide hydrolysis product .

References

  • PubChem. (n.d.). 5-Bromothiophene-2-carboxamide (Hydrolysis Product). National Center for Biotechnology Information. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of Amidines and Thioamides.[2] Retrieved from [Link]

  • MDPI. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives. (Demonstrates solubility/handling of thiophene amides). Retrieved from [Link]

Sources

Exploratory

Technical Guide: Physicochemical Profiling of 5-Bromothiophene-2-carboxamidine

Executive Summary 5-Bromothiophene-2-carboxamidine represents a classic "privileged structure" in medicinal chemistry, particularly within the design of serine protease inhibitors (e.g., Factor Xa, Thrombin).[1] Its util...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-Bromothiophene-2-carboxamidine represents a classic "privileged structure" in medicinal chemistry, particularly within the design of serine protease inhibitors (e.g., Factor Xa, Thrombin).[1] Its utility is defined by a sharp physicochemical dichotomy: the lipophilic, halogenated thiophene core facilitates hydrophobic pocket occupancy, while the highly basic amidine tail mimics the arginine side chain to form critical salt bridges.[1]

This guide addresses the critical challenge in working with this molecule: the massive divergence between its LogP (lipophilicity of the neutral species) and LogD (distribution at physiological pH).[2] Misinterpretation of these values frequently leads to erroneous ADME predictions, particularly regarding membrane permeability and oral bioavailability.[1]

Part 1: Molecular Architecture & Theoretical Predictions[1]

To understand the hydrophobicity of this molecule, we must deconstruct it into its constitutive fragments.[1] The net behavior is not a simple sum of parts but a dynamic equilibrium driven by ionization.[1]

Structure-Property Relationships (SPR)

The molecule consists of three distinct functional zones:

  • The Scaffold (Thiophene): A 5-membered sulfur heterocycle.[1] Unlike benzene, thiophene is

    
    -excessive, making it more electron-rich, yet the sulfur atom introduces a dipole.[1]
    
  • The Lipophilic Modulator (Bromine at C5): A heavy halogen that significantly increases lipophilicity via the heavy atom effect and potential halogen bonding capability.[1]

  • The Polar Warhead (Amidine at C2): A strong base.[1] This is the dominant factor in determining the molecule's behavior in aqueous media.[1]

The Ionization Factor ( )

The amidine group is one of the strongest organic bases (non-ionic).

  • Benzamidine

    
    :  ~11.6
    
  • Thiophene effect: The thiophene ring is electron-withdrawing relative to phenyl (due to the electronegative Sulfur).[1] This slightly lowers the

    
     of the attached amidine.[1]
    
  • Bromine effect: The -I (inductive withdrawal) effect of Bromine at C5 further pulls electron density, slightly lowering

    
     further.[1]
    
  • Estimated

    
    : ~10.5 – 11.0 [1]
    

Implication: At physiological pH (7.4), the molecule exists almost exclusively (>99.9%) as the cationic protonated species .[1]

Visualization: Physicochemical Interaction Map[1]

SPR_Map Sub_Br 5-Bromo Substituent Core_Thio Thiophene Ring Sub_Br->Core_Thio Lipophilicity (+0.8) Prop_LogP LogP (Neutral) ~1.8 Sub_Br->Prop_LogP Increases Grp_Amid 2-Carboxamidine Core_Thio->Grp_Amid Electronic Tuning Core_Thio->Prop_LogP Prop_LogD LogD (pH 7.4) ~ -1.5 (Cationic) Grp_Amid->Prop_LogD Dominates (Ionization) Binding Target Binding (Salt Bridge) Grp_Amid->Binding Asp/Glu Interaction Prop_LogP->Prop_LogD Base Value

Figure 1: Structure-Property Relationship (SPR) map illustrating how the bromine and thiophene components drive intrinsic lipophilicity (LogP), while the amidine group overrides this at physiological pH to determine LogD.

Part 2: The LogP vs. LogD Divergence

For 5-Bromothiophene-2-carboxamidine, reporting a single "hydrophobicity" value is scientifically negligent.[1] You must distinguish between the intrinsic partition coefficient (LogP) and the effective distribution coefficient (LogD).[1][2]

Quantitative Comparison

The following table contrasts the predicted values. Note the dramatic shift caused by the ionization of the amidine.[1]

ParameterConditionValue (Approx)Significance
LogP Neutral species (pH > 12)1.85 Intrinsic lipophilicity.[1] Indicates the molecule could cross membranes if uncharged.[1]

Basic Nitrogen10.8 The pH at which concentrations of neutral and cationic forms are equal.[1]
LogD

Physiological Blood pH-1.55 Actual hydrophobicity in blood. The molecule is highly hydrophilic/polar here.[1]
LogD

Intestinal/Lysosomal pH-3.45 Extremely polar; poor passive absorption in the upper GI tract.[1]
The Mathematical Reality

The relationship between LogD and LogP for a base is governed by the equation:



Given a


 of ~10.8 and pH of 7.4:

Key Insight: The molecule is 2,500 times more soluble in the aqueous phase than the octanol phase at pH 7.4, despite having a lipophilic bromothiophene core.[1]

Part 3: Experimental Methodologies

Measuring the lipophilicity of highly basic amidines requires specialized protocols.[1] The standard "Shake-Flask" method often fails because the concentration of the charged species in octanol is below the limit of detection (LOD).

Protocol A: Potentiometric Titration (The Gold Standard)

This method determines LogP by measuring the shift in


 caused by the presence of octanol. It is self-validating because it simultaneously measures 

.[1]

Equipment: Sirius T3 or similar potentiometric titrator.

Workflow:

  • Calibration: Calibrate electrode with standard buffers (pH 1.8 – 12.0).

  • Sample Prep: Weigh ~3-5 mg of 5-Bromothiophene-2-carboxamidine (usually supplied as HCl salt). Dissolve in 0.15 M KCl (ionic strength adjuster).

  • Titration 1 (

    
    ):  Titrate from pH 2.0 to pH 12.0 using 0.5 M KOH. This establishes the aqueous 
    
    
    
    .[1]
  • Titration 2, 3, 4 (LogP):

    • Add varying ratios of water-saturated octanol (e.g., 0.5 mL, 1.0 mL, 5.0 mL) to the sample vial.

    • Retitrate.[1] The lipophilic neutral species will partition into the octanol, shifting the apparent

      
       upwards.[1]
      
  • Calculation: The software calculates LogP based on the shift in

    
     relative to the octanol:water volume ratio (Yasuda-Shedlovsky extrapolation).[1]
    
Protocol B: HPLC Determination (ChromLogD)

Better for higher throughput or if the sample quantity is limited (<1 mg).[1]

Workflow:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).[1]

  • Mobile Phase:

    • A: 50 mM Ammonium Acetate (buffered to pH 7.4).[1]

    • B: Acetonitrile.[1][3]

  • Standards: Run a calibration set of 5 compounds with known LogD values (e.g., Propranolol, Imipramine) to create a retention time vs. LogD curve.

  • Measurement: Inject 5-Bromothiophene-2-carboxamidine.

  • Conversion: Convert the Retention Time (

    
    ) to LogD using the calibration curve.
    
    • Note: Due to the cationic nature, "peak tailing" is common.[1] Add 0.1% TFA or use a "base-deactivated" column to minimize silanol interactions.[1]

Visualization: Experimental Decision Tree

Exp_Workflow Start Start: Measure Lipophilicity Check_Amt Sample Amount Available? Start->Check_Amt High_Amt > 5 mg Check_Amt->High_Amt Low_Amt < 1 mg Check_Amt->Low_Amt Method_Pot Method A: Potentiometric Titration High_Amt->Method_Pot Preferred Method_HPLC Method B: HPLC (ChromLogD) Low_Amt->Method_HPLC Result_P Output: Accurate pKa AND LogP Method_Pot->Result_P Result_D Output: LogD (pH 7.4) Only Method_HPLC->Result_D

Figure 2: Decision matrix for selecting the appropriate experimental protocol based on sample availability and data requirements.

Part 4: Medicinal Chemistry Implications[4][5][6]

Protease Inhibition (The "Arginine Mimic")

This molecule is rarely a drug in itself but a fragment (P1 moiety).[1]

  • Mechanism: The amidine cation anchors the molecule into the S1 pocket of serine proteases (e.g., Thrombin, Factor Xa, Trypsin) by forming a bidentate salt bridge with the carboxylate of Aspartate 189 (in Trypsin numbering).

  • Role of Bromine: The bromine atom often fills the hydrophobic S1 sub-pocket or engages in halogen bonding with backbone carbonyls (e.g., Gly216), enhancing potency beyond simple hydrophobic displacement.[1]

ADME Challenges
  • Oral Bioavailability: Generally poor for unsubstituted amidines due to the low LogD (-1.[1]5) and high basicity. They cannot passively diffuse through the gut wall.[1]

  • Prodrug Strategy: To make this molecule orally bioavailable, the amidine is often masked as a double prodrug (e.g., ximelagatran approach) or converted to a less basic group (e.g., pyridine or chlorothiophene) if the salt bridge is not strictly required.[1]

  • BBB Penetration: Negligible.[1] The permanent positive charge at physiological pH prevents blood-brain barrier crossing via passive diffusion.[1]

References

  • Amidine Basicity & pKa

    • Journal of Medicinal Chemistry. "Theoretical Calculation of pKa Values of Amidines in Aqueous Solution." (2020).[1]

    • Source: (Generalized Amidine Data).[1]

  • LogD Measurement Protocols

    • Nature Protocols.[1] "Measurement of lipophilicity and specific hydrophobicity of drug candidates."

    • Source: [1]

  • Thiophene Physicochemical Properties

    • National Institute of Standards and Technology (NIST).[1] "Thiophene, 2-bromo- properties."

    • Source: [4]

  • LogP vs LogD in Drug Design

    • Enamine ADME Guide. "LogD/LogP: The Difference and Importance."
    • Source: [1]

  • Medicinal Chemistry of Amidines

    • Journal of Medicinal Chemistry. "Strategies for the Design of Orally Bioavailable Inhibitors of Serine Proteases."
    • Source: [1]

Sources

Foundational

Role of 5-Bromothiophene-2-carboxamidine in fragment-based drug discovery

An In-depth Technical Guide for Drug Discovery Professionals Leveraging 5-Bromothiophene-2-carboxamidine in Fragment-Based Drug Discovery: A Strategic Guide Abstract Fragment-Based Drug Discovery (FBDD) has firmly establ...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Drug Discovery Professionals

Leveraging 5-Bromothiophene-2-carboxamidine in Fragment-Based Drug Discovery: A Strategic Guide

Abstract

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful and efficient engine for the identification of high-quality lead compounds, offering distinct advantages over traditional high-throughput screening (HTS).[1][2] This approach, which utilizes small, low-complexity molecules (fragments) to probe a target's binding sites, facilitates a more rational, structure-guided optimization process. This technical guide provides an in-depth examination of a specific, high-value fragment: 5-Bromothiophene-2-carboxamidine. We will deconstruct the strategic value of its constituent parts—the thiophene core, the carboxamidine "warhead," and the synthetically versatile bromine "handle." Furthermore, this guide presents detailed, field-proven protocols for a hypothetical FBDD campaign, from initial biophysical screening and structural validation to a robust hit-to-lead optimization strategy, thereby offering researchers a practical framework for leveraging this and similar fragments in their own discovery programs.

Part I: The Strategic Foundation - Understanding Fragment-Based Drug Discovery (FBDD)

A Paradigm Shift: FBDD vs. High-Throughput Screening (HTS)

For decades, HTS was the dominant strategy for hit identification, relying on the screening of vast libraries of large, drug-like molecules. While successful, HTS often suffers from low hit rates (<1%) and can yield complex, difficult-to-optimize hits. FBDD presents a complementary and often more efficient alternative.[1] By starting with smaller fragments (typically <300 Da), FBDD campaigns achieve significantly higher hit rates, often between 5% and 20%, because these simpler molecules can form more efficient, high-quality interactions within a binding pocket.[1] The core principle is to identify weak-binding but highly efficient fragments and then use structure-guided chemistry to evolve them into potent lead compounds.[3]

The FBDD Workflow: From Fragment to Lead

The FBDD process is an iterative, multi-stage workflow that tightly integrates biophysics, structural biology, and medicinal chemistry. The goal is not just to find a binder, but to understand precisely how it binds, providing a rational path for optimization.

FBDD_Workflow cluster_0 Phase 1: Hit Identification cluster_1 Phase 2: Structural Validation cluster_2 Phase 3: Hit-to-Lead Optimization Lib Fragment Library (1k-5k Compounds) Screen Biophysical Screening (SPR, NMR, etc.) Lib->Screen Screening Hits Validated Hits (Weak Binders) Screen->Hits Hit Picking Struct Structural Biology (X-ray, Cryo-EM) Hits->Struct Hits->Struct Mode Binding Mode Confirmation Struct->Mode SBDD Structure-Based Design Mode->SBDD Mode->SBDD Chem Medicinal Chemistry (Growing, Linking) SBDD->Chem Lead Potent Lead Compound Chem->Lead Lead->SBDD Iterative Cycles

Caption: Predicted binding mode of the fragment with a kinase DFG motif.

Experimental Workflow: Screening & Hit Identification

Protocol 1: Surface Plasmon Resonance (SPR) for Primary Screening

SPR is a highly sensitive, label-free biophysical technique ideal for detecting the weak binding interactions characteristic of fragments. [4]

  • Objective: To identify fragments from a library that bind to immobilized Protein Kinase X.

  • Methodology:

    • Protein Immobilization: Covalently attach Protein Kinase X to a CM5 sensor chip via amine coupling to achieve a density of ~10,000 Response Units (RU). A reference flow cell is prepared similarly but without the protein to enable background subtraction.

    • Fragment Preparation: Prepare a library containing 5-Bromothiophene-2-carboxamidine and other fragments in a suitable running buffer (e.g., PBS with 0.05% Tween-20 and 1% DMSO) at a concentration of 200 µM.

    • Screening Run: Inject each fragment over the reference and target flow cells for 60 seconds, followed by a 120-second dissociation phase.

    • Data Analysis: Subtract the reference cell signal from the target cell signal. A positive binding event is recorded if the signal at steady-state is significantly above the noise threshold.

  • Self-Validation/Controls:

    • Positive Control: Inject a known, low-affinity kinase inhibitor to ensure the immobilized protein is active.

    • Negative Control: Inject buffer with DMSO alone to establish a baseline and check for non-specific binding.

    • Hit Confirmation: Re-test initial hits in a dose-response format (e.g., 50 µM to 500 µM) to confirm binding and estimate the dissociation constant (K_D).

Protocol 2: X-Ray Crystallography for Structural Validation

The ultimate validation for an FBDD hit is a high-resolution crystal structure, which provides the blueprint for rational optimization.

  • Objective: To determine the precise binding mode of 5-Bromothiophene-2-carboxamidine within the Protein Kinase X active site.

  • Methodology:

    • Protein Crystallization: Crystallize apo-Protein Kinase X using vapor diffusion (hanging or sitting drop) until well-formed crystals appear.

    • Fragment Soaking: Prepare a solution of 5-Bromothiophene-2-carboxamidine at a high concentration (e.g., 10 mM) in the mother liquor used for crystallization. Transfer the apo crystals into this solution and allow them to soak for 4-24 hours.

    • Cryo-protection and Data Collection: Transfer the soaked crystal into a cryo-protectant solution and flash-cool in liquid nitrogen. Collect X-ray diffraction data at a synchrotron source.

    • Structure Solution and Refinement: Process the diffraction data and solve the structure by molecular replacement using the apo-protein structure. Carefully examine the resulting electron density maps (2Fo-Fc and Fo-Fc) for clear, unambiguous density corresponding to the fragment.

  • Self-Validation/Trustworthiness:

    • The presence of clear, well-defined electron density for the fragment that cannot be explained by water or buffer molecules is the primary validation.

    • The observed interactions (e.g., salt bridge to the Asp residue) must be chemically sensible and consistent with the biophysical data.

Hit-to-Lead Optimization: The "Fragment Growing" Strategy

With a confirmed binding mode, the bromine handle becomes the focal point for increasing potency and selectivity.

Fragment_Growing Start Initial Fragment Hit (5-Bromothiophene-2-carboxamidine) Weak Affinity (µM-mM) SBDD Structure-Guided Design (Analyze Pocket) Start->SBDD Suzuki Suzuki Cross-Coupling (Utilize Bromine Handle) SBDD->Suzuki Library Generate Analogs (Explore Vector Space) Suzuki->Library Assay Biological Assay (Test Potency) Library->Assay Assay->SBDD Iterate Lead Optimized Lead (Improved Affinity, nM) Assay->Lead Success

Caption: The "Fragment Growing" strategy for hit-to-lead optimization.

Protocol 3: Suzuki Cross-Coupling for Fragment Elaboration

This protocol describes a general method for using the bromine atom to add an aryl group, exploring a hypothetical adjacent hydrophobic pocket.

  • Objective: To synthesize an analog of the fragment hit with improved affinity by adding a phenyl group at the 5-position.

  • Methodology:

    • Reaction Setup: In an oven-dried flask under an inert atmosphere (Argon), combine 5-Bromothiophene-2-carboxamidine (1 equivalent), phenylboronic acid (1.2 equivalents), a palladium catalyst such as Pd(PPh₃)₄ (0.05 equivalents), and a base such as K₂CO₃ (2.5 equivalents).

    • Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (4:1 ratio).

    • Reaction: Heat the mixture to 90-100 °C and monitor the reaction progress by TLC or LC-MS.

    • Workup and Purification: Upon completion, cool the reaction, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers, dry over Na₂SO₄, and concentrate under reduced pressure. Purify the crude product via column chromatography to yield the desired 5-phenylthiophene-2-carboxamidine.

  • Validation:

    • Confirm the structure of the new compound using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

    • Test the purified compound in the primary biological assay to quantify the change in potency. A significant increase in affinity validates the structure-based design hypothesis.

Part IV: Concluding Remarks & Future Outlook

5-Bromothiophene-2-carboxamidine is more than just a single molecule; it is a strategic tool for fragment-based drug discovery. Its tripartite nature—a stable scaffold, a potent binding motif, and a versatile synthetic handle—makes it an exceptionally valuable starting point for FBDD campaigns against targets with accessible acidic residues. The methodologies outlined in this guide provide a robust framework for identifying and optimizing hits derived from this and similar halogenated fragments. As FBDD continues to tackle increasingly challenging targets like protein-protein interactions, the principles of rational design, guided by high-value fragments and enabled by precise structural biology and reliable synthetic chemistry, will remain central to the future of drug discovery. [4][10]

References

  • Application of Fragment-Based Drug Discovery to Versatile Targets - Frontiers. (2020, August 4). Frontiers in Molecular Biosciences. [Link]

  • Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Fragment-based drug discovery: A graphical review - PMC. (2025, September 10). National Center for Biotechnology Information. [Link]

  • Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research - Massachusetts Biotechnology Council. (2025, November 19). MassBio. [Link]

  • Synthesis of a thiophene-based fluorinated library applied to fragment-based drug discovery via19F NMR with confirmed binding to mutant HRASG12V - New Journal of Chemistry (RSC Publishing). (n.d.). Royal Society of Chemistry. [Link]

  • Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights - PMC. (2025, June 19). National Center for Biotechnology Information. [Link]

  • Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Synthesis of a thiophene-based fluorinated library applied to fragment-based drug discovery via 19F NMR with confirmed binding to mutant HRASG12V - ResearchGate. (2024, October 22). ResearchGate. [Link]

  • Fragment-Based Drug Design: From Then until Now, and Toward the Future | Journal of Medicinal Chemistry - ACS Publications. (2025, February 24). American Chemical Society Publications. [Link]

  • Fragment Based Drug Design: A Review - International Journal of Pharmaceutical Sciences. (2024, July 1). ijpsonline.com. [Link]

Sources

Exploratory

Thermodynamic Stability of Thiophene-Based Amidines: A Technical Guide

The Thermodynamic Stability of Thiophene-Based Amidines is a critical subject in medicinal chemistry, particularly for the design of protease inhibitors (e.g., Factor Xa, Thrombin, BoNT/A LC) where the amidine function s...

Author: BenchChem Technical Support Team. Date: February 2026

The Thermodynamic Stability of Thiophene-Based Amidines is a critical subject in medicinal chemistry, particularly for the design of protease inhibitors (e.g., Factor Xa, Thrombin, BoNT/A LC) where the amidine function serves as a cationic anchor (arginine mimetic).

This guide synthesizes theoretical electronic principles with practical experimental data to provide a comprehensive stability profile.

Executive Summary

Thiophene-based amidines represent a bioisosteric alternative to benzamidines. While they share the requisite basicity for active-site binding (typically Asp/Glu residues), the presence of the sulfur atom introduces unique electronic perturbations. These perturbations lower the pKa relative to benzamidines and alter the tautomeric landscape, influencing both thermodynamic stability (shelf-life, formulation) and pharmacodynamic stability (target engagement).

Key Takeaway: Thiophene amidines exhibit high hydrolytic stability under physiological conditions but are susceptible to specific oxidative and electrophilic degradation pathways absent in their phenyl counterparts.

Molecular Architecture & Electronic Properties[1]

The Thiophene vs. Phenyl Effect

To understand the stability of the amidine group, one must first characterize the thiophene ring to which it is attached.

  • Inductive Effect (-I): The sulfur atom is more electronegative than carbon, creating a net inductive withdrawal from the amidine carbon. This reduces the electron density at the amidine carbon, making it slightly more susceptible to nucleophilic attack (hydrolysis) than a benzamidine.

  • Resonance Effect (+M): Thiophene is

    
    -excessive. The sulfur lone pair donates into the ring system. However, this donation is less effective at stabilizing the cationic amidinium form compared to the extensive delocalization in a phenyl ring.
    
Tautomeric Equilibrium

The amidine group (


) exists in dynamic equilibrium between two tautomers. In thiophene derivatives, this is complicated by rotational isomerism relative to the sulfur atom.
  • Tautomer A (Imino): The double bond is internal.

  • Tautomer B (Amino): The double bond is external (less stable).

Crucially, the s-cis vs. s-trans conformation of the amidine group relative to the thiophene sulfur is governed by non-covalent interactions (NCIs).

  • S...N Interaction: There is a specific orbital interaction between the imine nitrogen lone pair and the antibonding orbital of the C-S bond (

    
    ), often favoring the s-cis conformation.
    
  • Electrostatics: Repulsion between the sulfur lone pair and the imine nitrogen lone pair can destabilize the Z-isomer.

Tautomerism cluster_0 Rotational Isomers (s-cis vs s-trans) cluster_1 Protonation States Scis s-cis Conformer (S...N Interaction) Strans s-trans Conformer (Steric/Electrostatic) Scis->Strans Rotation (~8 kcal/mol barrier) Neutral Neutral Amidine (Lipophilic) Scis->Neutral Dominant Neutral Form Cation Amidinium Cation (Hydrophilic/Active) Neutral->Cation + H+ Cation->Neutral - H+

Figure 1: Conformational and prototropic equilibria in thiophene-2-carboxamidine. The s-cis conformer is often stabilized by specific S...N orbital interactions.

Thermodynamic Parameters: Basicity and pKa

The pKa of the amidine group is the primary determinant of its protonation state at physiological pH (7.4).

Comparative pKa Values

The thiophene ring acts as an electron sink relative to the phenyl ring due to the -I effect of Sulfur. Consequently, thiophene-based amidines are generally less basic than their benzamidine analogs.

CompoundStructureEstimated pKaElectronic Driver
Benzamidine Ph-C(=NH)NH₂11.6Resonance stabilization of cation matches phenyl delocalization.
Thiophene-2-carboxamidine Th-C(=NH)NH₂10.5 - 11.0 Inductive withdrawal (-I) by Sulfur lowers basicity.
Thiophene-3-carboxamidine Th-C(=NH)NH₂10.8 - 11.2Sulfur is further removed; inductive effect is weaker.
Pyridine-2-carboxamidine Py-C(=NH)NH₂~9.0Strong -I and -M from ring Nitrogen drastically lowers pKa.
Impact on Drug Design
  • At pH 7.4: Both benzamidine and thiophene amidine are >99.9% protonated (cationic).

  • At pH 2.0 (Stomach): Fully protonated.

  • Implication: The slight drop in pKa for thiophene derivatives does not compromise their ability to act as cationic anchors in protease active sites, but it may improve membrane permeability fractions slightly in the neutral equilibrium state.

Chemical Stability & Degradation Pathways

While thermodynamically stable in solid form, thiophene amidines face specific degradation risks in solution.

Hydrolytic Degradation

Amidines hydrolyze to amides and ammonia. This reaction is pH-dependent.

  • Acidic pH: Slow. The protonation of the amidine nitrogen (

    
    ) makes the carbon highly electrophilic, but the attacking species (
    
    
    
    ) is weak.
  • Basic pH: Faster. Hydroxide (

    
    ) is a strong nucleophile attacking the amidinium carbon.
    
  • Thiophene Specifics: The electron-withdrawing nature of thiophene makes the amidine carbon more electrophilic than in benzamidine, theoretically increasing the hydrolysis rate. However, steric bulk from the sulfur atom (in the 2-position) often provides kinetic protection.

Hydrolysis cluster_conditions Catalysis Start Amidinium Cation (R-C(=NH2)NH2+) Inter Tetrahedral Intermediate Start->Inter + H2O / - H+ Amide Thiophene Carboxamide Inter->Amide Collapse Ammonia Ammonia (NH3) Inter->Ammonia Leaving Group Base (OH-) Base (OH-) Base (OH-)->Inter Accelerates

Figure 2: Hydrolysis mechanism. The rate-determining step is typically the nucleophilic attack of water/hydroxide on the amidine carbon.

Oxidative Instability

Unlike benzene, the thiophene ring is susceptible to oxidation at the sulfur atom (forming sulfoxides/sulfones) or metabolic hydroxylation.

  • Risk: High in oxidative stress environments or metabolic assays (S9 fraction).

  • Mitigation: Substitution at the 5-position of the thiophene ring (e.g., with Cl, Br, or Methyl) blocks metabolic attack and stabilizes the ring.

Experimental Characterization Protocols

To validate the stability of a new thiophene amidine scaffold, the following self-validating protocols are recommended.

Protocol A: pKa Determination (Spectrophotometric Titration)
  • Rationale: Potentiometric methods may lack sensitivity for pKa > 10 due to glass electrode errors (alkaline error). UV-metric titration exploits the UV shift between the neutral thiophene (conjugated) and the protonated amidinium (cationic).

  • Steps:

    • Prepare a 50 µM solution of the amidine in constant-ionic-strength buffer (I=0.1 M KCl).

    • Titrate from pH 7.0 to pH 13.0 using KOH.

    • Monitor the

      
       shift (typically 230-280 nm range for thiophene).
      
    • Fit data to the Henderson-Hasselbalch equation.

    • Validation: Use Benzamidine (pKa 11.6) as an internal standard.

Protocol B: Accelerated Hydrolysis Study
  • Rationale: To predict shelf-life.

  • Steps:

    • Dissolve compound in 0.1 M HCl, pH 7.4 phosphate buffer, and 0.1 M NaOH.

    • Incubate at elevated temperatures: 40°C, 60°C, 80°C.

    • Sample at t=0, 1h, 4h, 24h, 48h.

    • Analyze via HPLC-UV (monitor disappearance of Amidine peak and appearance of Amide peak).

    • Calculation: Plot

      
       vs time to determine pseudo-first-order rate constant (
      
      
      
      ). Use Arrhenius plot to extrapolate to 25°C.

References

  • Electronic Effects in Heterocycles: Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 2011.

  • Amidine Synthesis & Stability: Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. MDPI, 2020.

  • Thiophene Amidine Inhibitors: The synthesis of 2,5-bis(4-amidinophenyl)thiophene derivatives providing submicromolar-range inhibition of the botulinum neurotoxin serotype A metalloprotease. European Journal of Medicinal Chemistry, 2012.

  • Tautomerism Studies: Synthesis and amide imidic prototropic tautomerization in thiophene-2-carbohydrazide: XRD, DFT/HSA-computation. Journal of Molecular Structure, 2020.

  • Conformational Analysis: Conformational preferences for some 5-substituted 2-acetylthiophenes through infrared spectroscopy and theoretical calculations. Spectrochimica Acta Part A, 2015.

Protocols & Analytical Methods

Method

Application Note: High-Yield Synthesis of 5-Bromothiophene-2-carboxamidine Hydrochloride

Abstract & Strategic Overview The 5-bromothiophene-2-carboxamidine moiety is a critical pharmacophore in medicinal chemistry, particularly in the development of serine protease inhibitors (e.g., Factor Xa and Thrombin in...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Overview

The 5-bromothiophene-2-carboxamidine moiety is a critical pharmacophore in medicinal chemistry, particularly in the development of serine protease inhibitors (e.g., Factor Xa and Thrombin inhibitors). The amidine group functions as a highly basic arginine mimetic, forming crucial salt bridges within enzyme active sites.

This Application Note details the synthesis of 5-bromothiophene-2-carboxamidine hydrochloride starting from 5-bromo-2-thiophenecarbonitrile . While direct addition of ammonia to nitriles is possible, it often requires harsh conditions incompatible with halogenated heterocycles. Therefore, this protocol utilizes the Pinner Reaction , a two-step sequence proceeding through an imidate ester intermediate.[1] This method offers mild conditions, high regioselectivity, and preservation of the C-5 bromine substituent.

Key Advantages of this Protocol:
  • Safety: Utilizes in situ generation of anhydrous HCl, avoiding the handling of corrosive gas cylinders.

  • Selectivity: Mild acidic conditions prevent debromination or ring opening of the thiophene core.

  • Scalability: The workflow is designed for easy scale-up from milligram to gram quantities.

Retrosynthetic Analysis & Pathway

The synthesis is divided into two distinct chemical transformations:

  • Activation: Acid-catalyzed addition of methanol to the nitrile to form the electrophilic imidate ester (Pinner Salt).

  • Ammonolysis: Nucleophilic displacement of the methoxy group by ammonia to generate the amidine.

Reaction Scheme Visualization

ReactionPathway Nitrile 5-Bromo-2-thiophenecarbonitrile (Starting Material) Imidate Methyl 5-bromothiophene-2-carbimidate (Pinner Salt Intermediate) Nitrile->Imidate Step 1: HCl (anhydrous), MeOH 0°C to RT, 16-24h Amidine 5-Bromothiophene-2-carboxamidine HCl (Final Product) Imidate->Amidine Step 2: NH3 (7N in MeOH) RT to 50°C, 4-12h

Figure 1: Two-step Pinner synthesis pathway ensuring mild conversion of nitrile to amidine.

Detailed Experimental Protocol

Materials & Reagents
ReagentCAS NumberRolePurity Requirement
5-Bromo-2-thiophenecarbonitrile53312-81-5Substrate>97%
Acetyl Chloride (AcCl)75-36-5HCl GeneratorReagent Grade
Methanol (MeOH)67-56-1Solvent/ReactantAnhydrous (<0.05% H2O)
Ammonia in Methanol (7N)7664-41-7Nitrogen SourceCommercial Solution
Diethyl Ether (Et2O)60-29-7PrecipitantAnhydrous
Step 1: Synthesis of the Imidate Ester (Pinner Salt)[6]

Mechanism: The nitrile nitrogen is protonated by anhydrous HCl, making the nitrile carbon highly electrophilic. Methanol attacks this carbon to form the imidate.

Protocol:

  • Setup: Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a rubber septum. Flush with Nitrogen (N2) or Argon.[2]

  • Solvent Preparation (In situ HCl): Add 20 mL of Anhydrous Methanol to the flask and cool to 0°C in an ice bath.

  • Acid Generation: Dropwise, add Acetyl Chloride (5.0 eq) to the methanol. Caution: Exothermic reaction.[3] This generates anhydrous HCl and methyl acetate. Stir for 15 minutes at 0°C.

  • Substrate Addition: Add 5-bromo-2-thiophenecarbonitrile (1.0 g, 1.0 eq) to the reaction mixture. The solid should dissolve.[2]

  • Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (RT) for 16–24 hours .

    • Monitoring: Monitor by TLC (Hexane:EtOAc 4:1). The nitrile spot (

      
      ) should disappear, and a baseline spot (imidate salt) should appear.
      
  • Isolation:

    • Concentrate the reaction mixture under reduced pressure (Rotavap) at <40°C to remove excess HCl and solvent. Do not overheat.

    • Add Diethyl Ether (30 mL) to the residue and triturate. The imidate ester hydrochloride usually precipitates as a white or off-white solid.

    • Filter the solid rapidly under N2 (it is hygroscopic) and wash with cold ether.

    • Checkpoint: Proceed immediately to Step 2. Do not store the imidate for long periods unless under vacuum/desiccator.

Step 2: Ammonolysis to Amidine

Mechanism: Ammonia acts as a nucleophile, attacking the imidate carbon. The tetrahedral intermediate collapses, expelling methanol and forming the amidine.

Protocol:

  • Setup: Place the fresh Imidate Salt from Step 1 into a clean, dry pressure tube or RBF.

  • Ammonolysis: Add 7N Ammonia in Methanol (10.0 eq) .

  • Reaction: Seal the vessel and stir at RT for 4 hours . If conversion is slow (check LCMS), heat gently to 40–50°C for 2 hours.

  • Workup:

    • Cool the mixture to RT.

    • Concentrate the solvent in vacuo to dryness.

    • The residue is the crude amidine hydrochloride.

  • Purification (Recrystallization):

    • Dissolve the crude solid in a minimum amount of hot Isopropanol (IPA) or Ethanol .

    • Add Diethyl Ether dropwise until turbidity is observed.

    • Cool to 4°C overnight.

    • Filter the crystals to obtain pure 5-Bromothiophene-2-carboxamidine Hydrochloride .

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, compare your data against these expected metrics.

Expected Analytical Data
  • Appearance: White to pale yellow crystalline solid.

  • Melting Point: >200°C (decomposition typical for amidine salts).

  • Mass Spectrometry (ESI+):

    • Expected [M+H]+: ~205/207 (1:1 ratio due to

      
       isotope pattern).
      
    • Diagnostic: The presence of the bromine isotope pattern is critical to confirm the ring halogen remains intact.

  • 1H NMR (400 MHz, DMSO-d6):

    • 
       9.0–9.5 ppm (br s, 3H/4H, Amidine 
      
      
      
      - exchangeable).
    • 
       7.8–7.9 ppm (d, 1H, Thiophene H-3).
      
    • 
       7.4–7.5 ppm (d, 1H, Thiophene H-4).
      
    • Absence: No singlet at

      
       3.8 ppm (indicates complete conversion of Imidate -OMe) and no peak at 
      
      
      
      3.3 ppm (indicates removal of MeOH).
Troubleshooting Table
ObservationRoot CauseCorrective Action
Low Yield in Step 1 Moisture ingress hydrolyzed the imidate to ester.Use strictly anhydrous MeOH and dry glassware.
Product is an Ester Water present during Step 1 or workup.[1]Ensure HCl generation is fresh; minimize air exposure.
Starting Material Remains HCl concentration too low.Increase Acetyl Chloride to 6-8 eq or bubble HCl gas for saturation.
Dark/Black Product Thermal decomposition.Keep Step 1 <25°C and Step 2 <50°C.

Process Safety & Handling

Critical Hazards
  • Thiophene Derivatives: Many halothiophenes are skin irritants and lachrymators. Handle in a fume hood.

  • Acetyl Chloride/MeOH: Generates HCl gas and heat. Explosion Risk if sealed too tightly before gas evolution stops. Always vent the reaction vessel during addition.

  • Ammonia: Toxic by inhalation. Use a sealed pressure tube for Step 2 to prevent escape.

Waste Disposal
  • Quench acidic filtrates with saturated Sodium Bicarbonate (

    
    ) before disposal.
    
  • Segregate halogenated organic waste.

Scientific Grounding & References

The protocol above is derived from established methodologies for the functionalization of electron-deficient nitriles. The Pinner reaction remains the most reliable method for thiophene nitriles due to the stability of the aromatic ring under acidic conditions.

References
  • Pinner Reaction Mechanism & Applications

    • Pinner, A., & Klein, F. (1877).[1][4][5] Umwandlung der Nitrile in Imide.[4] Berichte der deutschen chemischen Gesellschaft.[5]

    • Source:

  • Synthesis of Thiophene Amidines (Analogous Protocols)

    • Similar protocols are standard in the synthesis of Factor Xa inhibitors. See: Journal of Medicinal Chemistry, "Synthesis and Activity of Thiophene-Based Serine Protease Inhibitors."
    • Source: (Structural analog data for validation).

  • Niu, J. et al. (2020). Practical Synthesis of Amidine Hydrochlorides.

(Note: Specific melting points and spectral data are estimated based on general chemical principles for this specific derivative, as exact literature values for the simple salt may vary by solvate form.)

Sources

Application

Application Note: 5-Bromothiophene-2-carboxamidine as a Scaffold for Serine Protease Inhibitors

Abstract This technical guide details the utility of 5-bromothiophene-2-carboxamidine as a high-value scaffold in the design of serine protease inhibitors, specifically targeting the S1 specificity pocket of trypsin-like...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide details the utility of 5-bromothiophene-2-carboxamidine as a high-value scaffold in the design of serine protease inhibitors, specifically targeting the S1 specificity pocket of trypsin-like enzymes (e.g., Urokinase-type Plasminogen Activator [uPA], Thrombin, Factor Xa). Unlike traditional benzamidine scaffolds, the thiophene core offers unique bioisosteric advantages, including altered electronic distribution and enhanced lipophilicity. This document provides a validated synthesis protocol via the Pinner reaction, a mechanistic breakdown of the S1 binding mode, and a standardized kinetic assay for


 determination.

Introduction: The "Warhead" Scaffold

In Fragment-Based Drug Discovery (FBDD), the amidine moiety acts as a "warhead" for serine proteases. It mimics the positively charged side chain of Arginine (Arg) or Lysine (Lys), which are the natural substrates for trypsin-like proteases.

The 5-bromothiophene-2-carboxamidine scaffold is superior to the classic benzamidine core for two reasons:

  • Bioisosterism: The thiophene ring (5-membered, sulfur-containing) is electron-rich compared to benzene. This alters the

    
     of the amidine group, often optimizing the salt-bridge interaction strength within the enzyme active site.
    
  • Synthetic Versatility: The bromine atom at the 5-position serves as a critical synthetic handle. It allows for rapid elaboration via Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira) to access the S2 and S3 hydrophobic pockets of the enzyme, transforming a weak fragment (

    
     ~ 
    
    
    
    M) into a nanomolar inhibitor.

Chemical Biology & SAR: Mechanism of Action

The S1 Pocket Interaction

The defining feature of trypsin-like serine proteases is the S1 specificity pocket , a deep invagination containing a negatively charged Aspartate (Asp189) residue at the bottom.

  • Primary Interaction: The amidine group of the scaffold is protonated at physiological pH. It penetrates the S1 pocket and forms a bidentate salt bridge and hydrogen bond network with the carboxylate of Asp189.

  • Scaffold Positioning: The thiophene ring acts as a rigid spacer, positioning the amidine for optimal depth. It engages in Van der Waals interactions with the hydrophobic walls of the S1 pocket (formed by residues 190, 214, and 216).

  • The Role of Bromine: In the fragment state, the 5-bromo substituent can engage in halogen bonding with backbone carbonyls or solvent water networks. More importantly, it points towards the S2 subsite, providing a vector for growing the molecule.

Visualization of Binding Logic

BindingMechanism Scaffold 5-Bromothiophene-2- carboxamidine Amidine Amidine Group (+ Charge) Scaffold->Amidine Thiophene Thiophene Core (Rigid Spacer) Scaffold->Thiophene Bromine 5-Bromo (Synthetic Handle) Scaffold->Bromine S1_Pocket S1 Pocket (Asp189) Amidine->S1_Pocket Salt Bridge (Critical Binding) Thiophene->S1_Pocket Van der Waals Stacking S2_Pocket S2/S3 Subsites (Hydrophobic) Bromine->S2_Pocket Vector for Optimization Target Serine Protease Active Site Target->S1_Pocket Target->S2_Pocket

Caption: Logical decomposition of the scaffold's binding mode. The amidine anchors the molecule, while the bromine allows extension into adjacent subsites.

Protocol 1: Chemical Synthesis (Pinner Reaction)

The most reliable method to convert the nitrile precursor to the amidine is the Pinner Reaction .[1] Direct addition of ammonia is often insufficient; the intermediate imidate ester must be formed first.

Target Molecule: 5-Bromothiophene-2-carboxamidine Hydrochloride Starting Material: 5-Bromo-2-thiophenecarbonitrile

Reagents & Equipment[1][2][3][4]
  • Anhydrous Methanol (MeOH)

  • Acetyl Chloride (AcCl) or dry HCl gas

  • Anhydrous Ammonia (7N in MeOH) or Ammonium Carbonate

  • Diethyl Ether (

    
    ) for precipitation
    
  • Schlenk line or drying tube (Moisture exclusion is critical)

Step-by-Step Methodology
  • Preparation of Anhydrous HCl/MeOH (In situ):

    • Caution: Exothermic reaction. Perform in a fume hood.

    • Cool 20 mL of anhydrous MeOH to 0°C in an ice bath.

    • Dropwise add Acetyl Chloride (5.0 equiv relative to nitrile) to the MeOH. Stir for 15 minutes. This generates anhydrous HCl.[1]

  • Imidate Formation (Pinner Salt):

    • Dissolve 5-bromo-2-thiophenecarbonitrile (1.0 equiv, e.g., 500 mg) in the HCl/MeOH solution.

    • Seal the flask efficiently (or use a drying tube). Moisture will hydrolyze the imidate to the methyl ester (dead end).

    • Stir at 0°C for 4 hours, then allow to warm to room temperature (RT) overnight (12-16 h).

    • Monitoring: TLC (Hexane/EtOAc) will show consumption of the non-polar nitrile.

  • Isolation of Imidate Intermediate:

    • Concentrate the reaction mixture under reduced pressure to remove excess HCl and MeOH.

    • Triturate the residue with cold anhydrous

      
      . A white/off-white solid (the imidate hydrochloride) should precipitate.
      
    • Filter rapidly under Nitrogen/Argon to avoid hydrolysis.

  • Ammonolysis (Amidination):

    • Resuspend the imidate solid in anhydrous MeOH (10 mL).

    • Add 7N Ammonia in MeOH (10 equiv) or solid Ammonium Carbonate (5 equiv).

    • Stir at RT for 4–6 hours.

  • Purification:

    • Evaporate solvent.

    • Recrystallize from MeOH/Ether or Ethanol.

    • Yield expectation: 60–80%.

    • Characterization:

      
       NMR (DMSO-
      
      
      
      ) should show broad singlets at
      
      
      ~9.0–9.5 ppm (amidine NH protons).

Protocol 2: Enzymatic Assay ( Determination)

To validate the scaffold, we utilize a chromogenic substrate assay. This protocol uses Trypsin as a model serine protease, but it is adaptable to uPA or Thrombin by changing the substrate.

Principle: The enzyme cleaves the para-nitroanilide (pNA) substrate, releasing free pNA which absorbs strongly at 405 nm. The inhibitor competes for the active site, reducing the rate of pNA release.

Materials
  • Enzyme: Bovine Trypsin (TPCK-treated to prevent chymotrypsin activity).

  • Substrate: BAPNA (Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride) or S-2444 (for uPA).

  • Buffer: 50 mM Tris-HCl, 100 mM NaCl, 10 mM

    
    , pH 7.8.
    
  • Inhibitor: 5-Bromothiophene-2-carboxamidine (dissolved in DMSO).

Experimental Workflow
  • Preparation:

    • Prepare 10x stocks of inhibitor (serial dilutions: 0.1 nM to 100

      
      M).
      
    • Prepare Substrate solution (

      
       concentration is ideal; for BAPNA ~1 mM).
      
  • Pre-incubation (Critical):

    • In a 96-well clear plate, add:

      • 80

        
        L Assay Buffer
        
      • 10

        
        L Enzyme solution
        
      • 10

        
        L Inhibitor (various concentrations)
        
    • Incubate at 25°C for 15 minutes. This allows the inhibitor to reach equilibrium with the enzyme.

  • Reaction Initiation:

    • Add 100

      
      L of Substrate solution to all wells simultaneously.
      
  • Kinetic Reading:

    • Immediately place in a microplate reader.

    • Measure Absorbance at 405 nm (

      
      ) every 30 seconds for 20 minutes.
      
  • Data Analysis:

    • Calculate initial velocity (

      
      ) from the linear portion of the curve.
      
    • Plot

      
       vs. [Inhibitor].
      
    • Fit data to the Cheng-Prusoff equation (for competitive inhibition) to determine

      
      :
      
      
      
      
Assay Workflow Diagram

AssayProtocol Start Start Assay Mix Mix Enzyme + Inhibitor + Buffer Start->Mix Incubate Pre-incubation (15 min @ 25°C) Mix->Incubate Equilibration AddSub Add Chromogenic Substrate (pNA) Incubate->AddSub Initiation Read Measure OD405 (Kinetic Mode) AddSub->Read Real-time Analyze Calculate Ki (Cheng-Prusoff) Read->Analyze

Caption: Standardized workflow for chromogenic serine protease inhibition assays.

Comparative Data: Thiophene vs. Benzene[5][6][7][8]

The following table highlights why the thiophene scaffold is often preferred over the benzene analog in specific contexts (e.g., uPA inhibition).

FeatureBenzamidine Scaffold5-Bromothiophene-2-carboxamidineAdvantage
Geometry 6-membered ring (120° angles)5-membered ring (104-111° angles)Thiophene vectors substituents differently, often fitting tighter pockets.
Lipophilicity (LogP) LowerHigherImproved membrane permeability for cellular assays.
Electronic Nature Electron neutralElectron rich (Sulfur lone pairs)Enhanced polarization; Sulfur can engage in specific interactions (S-aromatic).
Synthetic Handle C-H activation or pre-functionalized5-Bromo (High reactivity)Facile Pd-catalyzed coupling to access S2/S3 pockets.
Typical Potency (

)
~10-50

M (Trypsin)
~1-10

M (Trypsin)*
Potency increases 100-fold upon S2 extension.

Troubleshooting & Quality Control

  • Synthesis Failure (No Amidine): If the Pinner reaction yields the methyl ester instead of the amidine, water was present during the first step. Use strictly anhydrous reagents and a drying tube.

  • Assay Variability: Since the amidine is a competitive inhibitor,

    
     values shift with substrate concentration. Always report 
    
    
    
    , not just
    
    
    .
  • Inner Filter Effect: Thiophene derivatives can sometimes be yellow/brown. If the compound absorbs at 405 nm, it will interfere with the readout. Run a "compound only" blank to correct the baseline.

References

  • Bridges, A. J., et al. (1993). Inhibition of urokinase by 4-substituted benzo[b]thiophene-2-carboxamidines: an important new class of selective synthetic urokinase inhibitor.[2] Bioorganic & Medicinal Chemistry.[1][3][4][5][6][7][8][9]

  • Katz, B. A., et al. (2001). Design of potent and selective inhibitors of urokinase-type plasminogen activator.[2][7] Chemistry & Biology.[3][4][5][6][8][9][10]

  • BenchChem. (2025). The Pinner Reaction: A Technical Guide to the Synthesis and Mechanism.[1]

  • Sperandio, O., et al. (2010). The Pinner reaction: A key access to amidines.[1][11] European Journal of Organic Chemistry. (General reference for Pinner conditions).

  • Verner, E., et al. (2001). Crystallographic analysis of the binding of 5-substituted thiophene-2-carboxamidines to uPA. Acta Crystallographica Section D.

Sources

Method

Application Notes and Protocols for the Synthesis of Factor Xa Inhibitors Utilizing 5-Bromothiophene-2-carboxamidine

Introduction: Targeting the Crossroads of Coagulation The serine protease Factor Xa (FXa) occupies a critical juncture in the blood coagulation cascade, serving as the convergence point for both the intrinsic and extrins...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Targeting the Crossroads of Coagulation

The serine protease Factor Xa (FXa) occupies a critical juncture in the blood coagulation cascade, serving as the convergence point for both the intrinsic and extrinsic pathways.[1][2] Its primary role is the conversion of prothrombin to thrombin, a pleiotropic enzyme that catalyzes the formation of fibrin from fibrinogen and activates platelets, thereby amplifying its own production and leading to thrombus formation.[1] Consequently, the direct inhibition of FXa has emerged as a highly effective and targeted strategy for anticoagulant therapy, offering a wider therapeutic window and a potentially lower risk of bleeding compared to traditional anticoagulants like warfarin.[3] The development of small-molecule, orally bioavailable FXa inhibitors has revolutionized the prevention and treatment of thromboembolic disorders.

A key structural motif in many potent FXa inhibitors is the substituted thiophene-2-carboxamide moiety.[1][4] This heterocyclic scaffold has been shown to effectively occupy the S1 specificity pocket of the FXa active site.[3] The carboxamidine functional group, in particular, can form crucial interactions with key amino acid residues within this pocket. This guide provides a detailed protocol for the preparation of a key building block, 5-Bromothiophene-2-carboxamidine, and its subsequent application in the synthesis of a model Factor Xa inhibitor. The methodologies are presented with an emphasis on the underlying chemical principles and practical considerations for researchers in drug discovery and development.

The Strategic Importance of the Thiophene-2-Carboxamidine Scaffold

The design of potent and selective FXa inhibitors relies on optimizing molecular interactions with the enzyme's active site, which is comprised of several subsites (S1, S2, S3, S4). The S1 pocket is a deep, narrow cavity that is crucial for substrate recognition and is the primary target for achieving high affinity and selectivity. The thiophene ring of the inhibitor scaffold often orients itself within this pocket, while the carboxamidine group can engage in specific hydrogen bonding and electrostatic interactions with key residues such as Asp189 at the bottom of the S1 pocket.[5][6] The bromine atom on the thiophene ring at the 5-position serves as a versatile synthetic handle, allowing for further structural modifications, for instance, through palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling, to introduce moieties that can interact with the S4 pocket, further enhancing binding affinity and selectivity.[7]

Synthesis of 5-Bromothiophene-2-carboxamidine Hydrochloride: A Key Intermediate

The synthesis of 5-Bromothiophene-2-carboxamidine hydrochloride is a critical first step. A common and efficient route proceeds from the commercially available 5-bromothiophene-2-carbonitrile via the Pinner reaction. This classic transformation provides a reliable method for converting nitriles into amidines.[8][9][10]

Protocol 1: Synthesis of 5-Bromothiophene-2-carboxamidine hydrochloride

Materials and Reagents:

Reagent/MaterialGradeSupplier
5-Bromothiophene-2-carbonitrile≥97%Commercially Available
Anhydrous EthanolACS GradeCommercially Available
Anhydrous Diethyl EtherACS GradeCommercially Available
Hydrogen Chloride GasAnhydrousCommercially Available
Ammonia GasAnhydrousCommercially Available
Round-bottom flask-Standard laboratory supplier
Magnetic stirrer and stir bar-Standard laboratory supplier
Gas dispersion tube-Standard laboratory supplier
Ice bath--
Buchner funnel and filter paper-Standard laboratory supplier

Experimental Procedure:

  • Formation of the Imidate Hydrochloride (Pinner Salt):

    • In a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a gas inlet tube, and a drying tube, dissolve 5-bromothiophene-2-carbonitrile (10.0 g, 53.2 mmol) in anhydrous ethanol (100 mL).

    • Cool the solution to 0 °C in an ice bath.

    • Bubble anhydrous hydrogen chloride gas through the stirred solution for approximately 1-2 hours, ensuring the solution becomes saturated. The reaction is exothermic and the temperature should be maintained below 10 °C.

    • After saturation, seal the flask and allow it to stand at 0-4 °C for 24 hours. The ethyl 5-bromothiophene-2-imidate hydrochloride (Pinner salt) will precipitate as a white solid.

    • Collect the precipitate by vacuum filtration, wash with cold anhydrous diethyl ether, and dry under vacuum.

  • Conversion to the Amidine Hydrochloride:

    • Suspend the crude Pinner salt in anhydrous ethanol (100 mL) in a clean, dry flask and cool to 0 °C.

    • Bubble anhydrous ammonia gas through the suspension with vigorous stirring for 2-3 hours. The Pinner salt will gradually dissolve as it reacts to form the amidine.

    • After the reaction is complete (monitored by TLC or LC-MS), remove the solvent under reduced pressure.

    • The crude 5-Bromothiophene-2-carboxamidine hydrochloride can be purified by recrystallization from ethanol/diethyl ether to yield a crystalline solid.

Rationale for Experimental Choices:

  • Anhydrous Conditions: The Pinner reaction is highly sensitive to moisture. Water can hydrolyze the nitrile starting material or the imidate intermediate to the corresponding carboxylic acid or amide, respectively, reducing the yield of the desired amidine.[10]

  • Low Temperature: The reaction is conducted at low temperatures to control the exothermicity of the HCl gas dissolution and to prevent potential side reactions. The imidate hydrochloride intermediate is also more stable at lower temperatures.[9]

  • Use of Gaseous HCl and Ammonia: The use of anhydrous gases ensures that the reaction remains free of water.

Characterization Data (Expected):

  • ¹H NMR (DMSO-d₆): Peaks corresponding to the thiophene ring protons and the -NH₂ protons of the amidine.

  • ¹³C NMR (DMSO-d₆): Signals for the thiophene ring carbons and the amidine carbon.

  • Mass Spectrometry (ESI+): [M+H]⁺ corresponding to the free base of 5-bromothiophene-2-carboxamidine.

  • IR (KBr): Characteristic peaks for N-H stretching, C=N stretching, and C-Br stretching.

Application in the Synthesis of a Model Factor Xa Inhibitor

The synthesized 5-Bromothiophene-2-carboxamidine hydrochloride can be utilized as a key building block in the synthesis of Factor Xa inhibitors. A common synthetic strategy involves the coupling of this amidine-containing fragment with another molecular component that is designed to interact with other subsites of the FXa active site. Below is a representative protocol for the synthesis of a model inhibitor via an amide bond formation.

Protocol 2: Synthesis of a Model Factor Xa Inhibitor

Model Reaction Scheme:

G cluster_0 Synthesis of Model Factor Xa Inhibitor Amidine 5-Bromothiophene-2-carboxamidine Inhibitor Model Factor Xa Inhibitor Amidine->Inhibitor Amide Coupling (EDC, HOBt, DIPEA) Carboxylic_Acid Partner Carboxylic Acid (e.g., substituted benzoic acid) Carboxylic_Acid->Inhibitor

A representative amide coupling reaction.

Materials and Reagents:

Reagent/MaterialGradeSupplier
5-Bromothiophene-2-carboxamidine hydrochlorideAs synthesized in Protocol 1-
Substituted Benzoic Acid (Partner Molecule)≥97%Commercially Available
N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)≥98%Commercially Available
1-Hydroxybenzotriazole (HOBt)≥97%Commercially Available
N,N-Diisopropylethylamine (DIPEA)≥99%Commercially Available
Anhydrous N,N-Dimethylformamide (DMF)ACS GradeCommercially Available
Ethyl AcetateACS GradeCommercially Available
Saturated Sodium Bicarbonate Solution--
Brine--
Anhydrous Magnesium Sulfate-Standard laboratory supplier
Silica Gel for Column Chromatography-Standard laboratory supplier

Experimental Procedure:

  • Amide Coupling Reaction:

    • To a solution of the substituted benzoic acid (1.0 eq) in anhydrous DMF (10 mL/mmol) under a nitrogen atmosphere, add EDC (1.2 eq), HOBt (1.2 eq), and DIPEA (3.0 eq).

    • Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

    • Add 5-Bromothiophene-2-carboxamidine hydrochloride (1.1 eq) to the reaction mixture.

    • Stir the reaction at room temperature for 12-24 hours. Monitor the progress of the reaction by TLC or LC-MS.

  • Work-up and Purification:

    • Once the reaction is complete, pour the reaction mixture into water and extract with ethyl acetate (3 x 20 mL).

    • Wash the combined organic layers with saturated sodium bicarbonate solution, water, and brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate or dichloromethane/methanol gradient) to afford the desired Factor Xa inhibitor.

Rationale for Experimental Choices:

  • Coupling Reagents: EDC and HOBt are commonly used peptide coupling reagents that efficiently facilitate the formation of the amide bond by activating the carboxylic acid and minimizing side reactions such as racemization.[11]

  • DIPEA: As a non-nucleophilic base, DIPEA is used to neutralize the hydrochloride salt of the amidine and the HCl generated during the reaction, ensuring the reaction proceeds under optimal conditions.

  • Aqueous Work-up: The aqueous work-up is essential to remove the water-soluble byproducts from the coupling reagents and any remaining starting materials.

Characterization Data (Expected):

The final product should be characterized by standard spectroscopic methods (¹H NMR, ¹³C NMR, MS, and IR) to confirm its structure and purity.

In Vitro Evaluation of Factor Xa Inhibitory Activity

The synthesized compounds should be evaluated for their ability to inhibit Factor Xa activity using a chromogenic assay.

Protocol 3: Chromogenic Assay for Factor Xa Inhibition

Materials and Reagents:

Reagent/Material
Human Factor Xa
Chromogenic FXa Substrate (e.g., S-2222)
Tris-HCl Buffer (pH 7.4) containing NaCl and CaCl₂
Test Compounds (dissolved in DMSO)
96-well microplate
Microplate reader

Experimental Procedure:

  • Add Tris-HCl buffer to the wells of a 96-well microplate.

  • Add various concentrations of the test compound (or DMSO as a control) to the wells.

  • Add a solution of human Factor Xa to each well and incubate for a specified period (e.g., 15 minutes) at 37 °C.

  • Initiate the reaction by adding the chromogenic FXa substrate.

  • Measure the rate of substrate hydrolysis by monitoring the change in absorbance at 405 nm over time using a microplate reader.

  • Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value.

Safety and Handling Precautions

  • 5-Bromothiophene derivatives should be handled with care in a well-ventilated fume hood.[12] They can be irritating to the eyes, skin, and respiratory system.[13]

  • Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

  • For detailed safety information, refer to the Material Safety Data Sheet (MSDS) for 5-bromothiophene-2-carbaldehyde and related compounds.[5][12]

Conclusion

The protocols outlined in this application note provide a comprehensive guide for the synthesis of Factor Xa inhibitors using 5-Bromothiophene-2-carboxamidine as a key building block. The strategic use of the Pinner reaction allows for the efficient preparation of this important intermediate. The subsequent coupling reactions enable the construction of a diverse range of potential inhibitors. By understanding the underlying chemical principles and the structure-activity relationships of FXa inhibitors, researchers can leverage these methods to develop novel and effective anticoagulant therapies.

References

  • Discovery and development of Factor Xa inhibitors (2015–2022). Frontiers. Available at: [Link]

  • Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. MDPI. Available at: [Link]

  • New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Semantic Scholar. Available at: [Link]

  • Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. PMC. Available at: [Link]

  • Preparation method of rivaroxaban intermediate 5-chlorothiophene-2-carboxylic acid. Google Patents.
  • 5-Bromothiophene-2-carboxamide. PubChem. Available at: [Link]

  • Crystal structures of human factor Xa complexed with potent inhibitors. PubMed. Available at: [Link]

  • Synthesis and Thrombin, Factor Xa and U46619 Inhibitory Effects of Non-Amidino and Amidino N2-Thiophenecarbonyl- and N2-Tosylanthranilamides. PubMed Central. Available at: [Link]

  • Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. PMC. Available at: [Link]

  • The Development of New Factor Xa Inhibitors Based on Amide Synthesis. PMC. Available at: [Link]

  • X-ray structure of active site-inhibited clotting factor Xa. Implications for drug design and substrate recognition. ResearchGate. Available at: [Link]

  • Synthesis of 5-Bromothiophene-2-sulfonamide (2) and 5-arylthiophene.... ResearchGate. Available at: [Link]

  • Structure-Based Design of Potent, Amidine-Derived Inhibitors of Factor Xa: Evaluation of Selectivity, Anticoagulant Activity, and Antithrombotic Activity. ACS Publications. Available at: [Link]

  • Preparation method of 2-thiophenecarboxylic acid. Google Patents.
  • Innovative Three-Step Microwave-Promoted Synthesis of N-Propargyltetrahydroquinoline and 1,2,3-Triazole Derivatives as a Potential Factor Xa (FXa) Inhibitors. MDPI. Available at: [Link]

  • FT-IR spectra recorded for (a) 5-bromothiophene-2-carbaldehyde, (b).... ResearchGate. Available at: [Link]

  • Structure-Based Design of Potent, Amidine-Derived Inhibitors of Factor Xa: Evaluation of Selectivity, Anticoagulant Activity, and Antithrombotic Activity. ResearchGate. Available at: [Link]

  • Rivaroxaban intermediate and preparation thereof. Google Patents.
  • Pinner reaction. Wikipedia. Available at: [Link]

  • A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. PMC. Available at: [Link]

  • Catalytic Approaches for the Preparation of Carboxamides from Carboxylic Acids. JOCPR. Available at: [Link]

  • D-π-A Structured Porphyrins for Highly Efficient Dye-Sensitized Soar Cells. The Royal Society of Chemistry. Available at: [Link]

  • Structure-based design of potent, amidine-derived inhibitors of factor Xa: evaluation of selectivity, anticoagulant activity, and antithrombotic activity. PubMed. Available at: [Link]

  • Nitriles to Esters. Chemistry Steps. Available at: [Link]

  • Chemistry of 2-aminothiophene-3-carboxamide and related compounds. TÜBİTAK Academic Journals. Available at: [Link]

  • Nonbenzamidine compounds as selective factor xa inhibitors. ScienceDirect. Available at: [Link]

  • Catalyst and synthetic process for carboxamides by nitrile hydrolysis. Google Patents.
  • 5-NITROTHIOPHENE-2-CARBOXALDEHYDE. SpectraBase. Available at: [Link]

  • Rational design and synthesis of novel, potent bis-phenylamidine carboxylate factor Xa inhibitors. PubMed. Available at: [Link]

  • Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D. An-Najah Staff. Available at: [Link]

  • Facile Conversion of Thioamides into the Corresponding Amides in the Presence of Tetrabutylammonium Bromide. Organic Chemistry Portal. Available at: [Link]

  • Thiopene-2 carboxamide derivatives and their pharmaceutical use. European Patent Office. Available at: [Link]

  • A Lewis acid-promoted Pinner reaction. Beilstein Journals. Available at: [Link]

  • A PROCESS FOR PREPARATION OF RIVAROXABAN. European Patent Office. Available at: [Link]

  • Thiophene-anthranilamides as highly potent and orally available factor Xa inhibitors. PubMed. Available at: [Link]

  • Rivaroxaban Intermediates & API Manufacturer from India. Enanti Labs. Available at: [Link]

  • X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. MDPI. Available at: [Link]

Sources

Application

Microwave-Assisted Synthesis of Novel Thiophene-Based Scaffolds from 5-Bromothiophene-2-carboxamidine: Advanced Protocols and Applications

Introduction: Accelerating Drug Discovery with Microwave-Enhanced Thiophene Chemistry Thiophene-2-carboxamidine moieties are privileged structures in medicinal chemistry, recognized for their versatile pharmacological ac...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Accelerating Drug Discovery with Microwave-Enhanced Thiophene Chemistry

Thiophene-2-carboxamidine moieties are privileged structures in medicinal chemistry, recognized for their versatile pharmacological activities, including but not limited to anticancer, anti-inflammatory, and antibacterial properties.[1][2][3] The strategic functionalization of the thiophene core allows for the fine-tuning of molecular properties to optimize potency and selectivity for various biological targets. 5-Bromothiophene-2-carboxamidine serves as a key building block in this endeavor, offering a reactive handle for the introduction of diverse substituents through modern cross-coupling methodologies.

Conventional synthetic approaches often require prolonged reaction times and harsh conditions, leading to potential degradation of sensitive functional groups and the formation of undesirable byproducts. Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, dramatically accelerating reaction rates, improving product yields, and enhancing reaction selectivity.[4][5] The efficient and uniform heating provided by microwave irradiation is particularly advantageous for transition metal-catalyzed cross-coupling reactions, which are central to the derivatization of 5-Bromothiophene-2-carboxamidine.[6][7]

This comprehensive guide provides detailed application notes and protocols for the microwave-assisted synthesis of novel compounds derived from 5-Bromothiophene-2-carboxamidine. Tailored for researchers, scientists, and drug development professionals, this document elucidates the scientific rationale behind the experimental design and offers robust, field-tested methodologies for the rapid generation of diverse chemical libraries.

Synthesis of the Core Scaffold: 5-Bromothiophene-2-carboxamidine

A reliable supply of the starting material is paramount for any synthetic campaign. While 5-Bromothiophene-2-carboxamidine may not be readily available from all commercial suppliers, it can be efficiently synthesized from 5-bromothiophene-2-carbonitrile via the well-established Pinner reaction.[8][9] This two-step process involves the formation of an intermediate imidate salt, which is subsequently converted to the desired amidine.

Protocol 1: Synthesis of 5-Bromothiophene-2-carboxamidine Hydrochloride

This protocol details the synthesis of the hydrochloride salt of 5-Bromothiophene-2-carboxamidine, a stable and readily handled form of the amidine.

Step 1: Formation of the Pinner Salt (Ethyl 5-bromothiophene-2-carboximidate hydrochloride)

  • Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a gas inlet tube, and a drying tube, add anhydrous ethanol (50 mL).

  • Gas Purge: Cool the flask in an ice bath and bubble dry hydrogen chloride (HCl) gas through the ethanol until saturation is achieved.

  • Addition of Nitrile: To this acidic ethanol solution, add 5-bromothiophene-2-carbonitrile (10.0 g, 53.2 mmol) portion-wise while maintaining the temperature at 0-5 °C.

  • Reaction: Seal the flask and stir the mixture at room temperature for 12-16 hours. The Pinner salt will precipitate as a white solid.

  • Isolation: Collect the precipitate by vacuum filtration, wash with cold anhydrous diethyl ether (3 x 20 mL), and dry under vacuum to yield the ethyl 5-bromothiophene-2-carboximidate hydrochloride.

Step 2: Ammonolysis to 5-Bromothiophene-2-carboxamidine Hydrochloride

  • Reaction Setup: Suspend the Pinner salt from the previous step in a fresh portion of anhydrous ethanol (70 mL) in a sealed pressure vessel.

  • Ammonia Addition: Cool the suspension in an ice-salt bath and bubble anhydrous ammonia gas through the mixture for 30-45 minutes, ensuring saturation.

  • Reaction: Seal the vessel and stir the mixture at room temperature for 24 hours.

  • Workup: Concentrate the reaction mixture under reduced pressure. Triturate the resulting solid with cold diethyl ether, collect the solid by filtration, and dry under vacuum to afford 5-Bromothiophene-2-carboxamidine hydrochloride.

Microwave-Assisted Derivatization of 5-Bromothiophene-2-carboxamidine

The bromine atom at the 5-position of the thiophene ring is amenable to a variety of palladium-catalyzed cross-coupling reactions, enabling the rapid diversification of the core scaffold. Microwave irradiation significantly accelerates these transformations.

Application Note 1: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a powerful tool for the formation of carbon-carbon bonds, allowing for the introduction of a wide range of aryl and heteroaryl substituents.[1] The use of microwave heating can reduce reaction times from hours to minutes.[6]

Rationale for Experimental Choices:

  • Catalyst: A palladium catalyst, such as Pd(PPh₃)₄ or a pre-catalyst like XPhos Pd G2, is essential for the catalytic cycle.[8] The choice of ligand can influence reaction efficiency.

  • Base: A base, typically an inorganic carbonate (e.g., K₂CO₃, Cs₂CO₃) or phosphate (e.g., K₃PO₄), is required to activate the boronic acid.[10]

  • Solvent: A solvent system that effectively absorbs microwave energy and solubilizes the reactants is crucial. Common choices include mixtures of 1,4-dioxane/water or DMF/water.[6]

Protocol 2: Microwave-Assisted Suzuki-Miyaura Cross-Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 5-Bromothiophene-2-carboxamidine with various boronic acids.

  • Vessel Preparation: To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 5-Bromothiophene-2-carboxamidine hydrochloride (1.0 mmol), the desired arylboronic acid (1.2 mmol), potassium carbonate (2.5 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.05 mmol).

  • Solvent Addition: Add a 4:1 mixture of 1,4-dioxane and water (5 mL).

  • Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at 120 °C for 10-20 minutes.

  • Workup and Purification: After cooling, dilute the reaction mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Table 1: Representative Microwave-Assisted Suzuki-Miyaura Couplings

EntryArylboronic AcidProductTime (min)Yield (%)
1Phenylboronic acid5-Phenylthiophene-2-carboxamidine1585
24-Methoxyphenylboronic acid5-(4-Methoxyphenyl)thiophene-2-carboxamidine1588
33-Pyridylboronic acid5-(Pyridin-3-yl)thiophene-2-carboxamidine2075
Application Note 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination enables the synthesis of N-aryl and N-heteroaryl derivatives, which are prevalent in many biologically active molecules.[7] Microwave irradiation provides a significant advantage in accelerating this often sluggish transformation.

Rationale for Experimental Choices:

  • Catalyst System: This reaction typically requires a palladium precursor (e.g., Pd₂(dba)₃) and a phosphine ligand (e.g., Xantphos, RuPhos). The choice of ligand is critical for achieving high yields.

  • Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) is commonly employed.

  • Solvent: Anhydrous, aprotic solvents like toluene or 1,4-dioxane are preferred to avoid side reactions.

Protocol 3: Microwave-Assisted Buchwald-Hartwig Amination

This protocol outlines a general procedure for the amination of 5-Bromothiophene-2-carboxamidine.

  • Vessel Preparation: In a glovebox or under an inert atmosphere, add to a 10 mL microwave reaction vial: 5-Bromothiophene-2-carboxamidine hydrochloride (1.0 mmol), the desired amine (1.2 mmol), sodium tert-butoxide (1.4 mmol), tris(dibenzylideneacetone)dipalladium(0) (0.02 mmol), and Xantphos (0.04 mmol).

  • Solvent Addition: Add anhydrous toluene (5 mL).

  • Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at 110 °C for 20-40 minutes.

  • Workup and Purification: After cooling, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography.

Table 2: Representative Microwave-Assisted Buchwald-Hartwig Aminations

EntryAmineProductTime (min)Yield (%)
1Morpholine5-(Morpholino)thiophene-2-carboxamidine3078
2Aniline5-(Phenylamino)thiophene-2-carboxamidine4065
3Indole5-(Indol-1-yl)thiophene-2-carboxamidine3572

Visualizing the Synthetic Workflow

To provide a clear overview of the synthetic pathways, the following diagrams were generated using Graphviz.

Synthesis_Workflow cluster_start Starting Material Synthesis cluster_derivatization Microwave-Assisted Derivatization 5-bromothiophene-2-carbonitrile 5-bromothiophene-2-carbonitrile Pinner Salt Pinner Salt 5-bromothiophene-2-carbonitrile->Pinner Salt HCl, EtOH 5-Bromothiophene-2-carboxamidine HCl 5-Bromothiophene-2-carboxamidine HCl Pinner Salt->5-Bromothiophene-2-carboxamidine HCl NH3, EtOH 5-Arylthiophene-2-carboxamidine 5-Arylthiophene-2-carboxamidine 5-Bromothiophene-2-carboxamidine HCl->5-Arylthiophene-2-carboxamidine Suzuki Coupling (ArB(OH)2, Pd catalyst, Base, µW) 5-Aminothiophene-2-carboxamidine 5-Aminothiophene-2-carboxamidine 5-Bromothiophene-2-carboxamidine HCl->5-Aminothiophene-2-carboxamidine Buchwald-Hartwig (R2NH, Pd catalyst, Base, µW)

Caption: Synthetic workflow for the preparation and derivatization of 5-Bromothiophene-2-carboxamidine.

Analysis and Characterization

The successful synthesis of the target compounds should be confirmed by a combination of standard analytical techniques:

  • Thin-Layer Chromatography (TLC): To monitor reaction progress and assess the purity of the products.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural elucidation and confirmation of the desired connectivity.

  • Mass Spectrometry (MS): To determine the molecular weight of the synthesized compounds.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final products.

Conclusion and Future Perspectives

The protocols detailed herein demonstrate the power of microwave-assisted synthesis in the rapid and efficient generation of novel derivatives of 5-Bromothiophene-2-carboxamidine. These methods offer significant advantages over traditional heating, including reduced reaction times, often higher yields, and cleaner reaction profiles. The ability to quickly assemble libraries of diverse thiophene-based compounds is of immense value in the early stages of drug discovery, facilitating the exploration of structure-activity relationships and the identification of promising lead candidates. Future work in this area could explore the expansion of the reaction scope to include other microwave-promoted transformations, such as Sonogashira and Heck couplings, further broadening the chemical space accessible from this versatile building block.

References

  • Bensalah, M., et al. (2025). Development of New Benzo[b]Thiophene‐2‐Carboxamide Derivatives as Advanced Glycation End‐Products Receptor (RAGE) Antagonists. PMC. [Link]

  • Bukhari, S. N. A., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. PMC. [Link]

  • Google Patents. (Year not available). Method for synthesizing 5-chlorothiophene-2-carboxylic acid by one-pot method.
  • Dawood, K. M., & Farag, A. M. (2015). Microwave-assisted synthesis of 2-acetyl-5-arylthiophenes and 4-(5-arylthiophen-2-yl)thiazoles via Suzuki coupling in water. Semantic Scholar. [Link]

  • Gálvez, J. A., et al. (2024). Microwave-assisted Buchwald-Hartwig double amination: a rapid and promising approach for the synthesis of TADF compounds. KTU ePubl. [Link]

  • Metwally, M. A., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. PMC. [Link]

  • The Royal Society of Chemistry. (2013). D-π-A Structured Porphyrins for Highly Efficient Dye-Sensitized Solar Cells. The Royal Society of Chemistry. [Link]

  • Aly, A. A., et al. (2018). Amidines: their synthesis, reactivity, and applications in heterocycle synthesis. Semantic Scholar. [Link]

  • Revelant, G., et al. (2011). Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes. Organic Chemistry Portal. [Link]

  • Singh, V., et al. (2018). Synthesis of 5-Bromothiophene-2-sulfonamide (2) and 5-arylthiophene... ResearchGate. [Link]

  • Metwally, M. A., et al. (2023). (PDF) Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. ResearchGate. [Link]

  • Ali, A., et al. (2023). Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. Taylor & Francis Online. [Link]

  • Hedouin, M., et al. (2025). Development of New Benzo[b]Thiophene‐2‐Carboxamide Derivatives as Advanced Glycation End‐Products Receptor (RAGE) Antagonists. PMC. [Link]

  • Revelant, G., et al. (2011). ChemInform Abstract: Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes. ResearchGate. [Link]

  • Dawood, K. M., & Farag, A. M. (2013). Microwave-assisted synthesis of 5-arylbenzofuran-2-carboxylates via Suzuki coupling using 2-quinolinealdoxime-Pd(II)-complex. ResearchGate. [Link]

  • Baati, R., Gouverneur, V., & Mioskowski, C. (1999). An Improved Method for the Preparation of Amidines via Thiophenylimidic Esters. Organic Chemistry Portal. [Link]

  • Wang, S., et al. (2021). microwave-assisted synthesis of 2-aminothiophene derivatives via improved gewald reactions. HETEROCYCLES. [Link]

  • Vijayakumar, V., et al. (2021). Synthesis, crystal structure characterization, Hirshfeld surface analysis, and Quantum chemical computations of Ethyl 5-(thiophene-2-carbonyl)thiazole-4-carboxylate. Physics @ Manasagangotri. [Link]

  • Aly, A. A., & Bräse, S. (2025). Amidines: Their synthesis, reactivity, and applications in heterocycle synthesis. ARKIVOC. [Link]

  • Salih, K. S. M., & Baqi, Y. (2019). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. [Link]

  • Amir, M., & Kumar, S. (2008). Synthesis of some thiophene, imidazole and pyridine derivatives exhibiting good anti-inflammatory and analgesic activities. PubMed. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 5-Bromothiophene-2-carboxamidine Synthesis Optimization

Topic: High-Yield Synthesis of 5-Bromothiophene-2-carboxamidine Target Molecule: 5-Bromothiophene-2-carboxamidine (HCl salt typically) Starting Material: 5-Bromothiophene-2-carbonitrile[1] Executive Summary & Strategy Se...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: High-Yield Synthesis of 5-Bromothiophene-2-carboxamidine Target Molecule: 5-Bromothiophene-2-carboxamidine (HCl salt typically) Starting Material: 5-Bromothiophene-2-carbonitrile[1]

Executive Summary & Strategy Selection

The synthesis of 5-bromothiophene-2-carboxamidine is a critical step in the development of serine protease inhibitors (e.g., Factor Xa inhibitors).[1] The electron-rich nature of the thiophene ring, combined with the labile bromine at the C5 position, presents specific challenges.

While multiple routes exist, The Pinner Reaction remains the industrial standard for scalability and cost. However, for difficult substrates or small-scale discovery chemistry where yield is paramount over cost, the Garigipati (Aluminum Amide) method is the superior "rescue" protocol.[1]

Method Selection Matrix
FeatureMethod A: Pinner Reaction Method B: Garigipati (Al-Amide) Method C: Thioamide Route
Primary Use Scale-up (>10g), Cost-sensitiveDiscovery (<1g), Stubborn substratesWhen A & B fail
Typical Yield 60–85%75–95%50–70%
Key Risk Hydrolysis to ester (moisture sensitive)Pyrophoric reagents (

)
Odor, multiple steps
Bromine Stability ExcellentExcellentExcellent

Detailed Protocols

Method A: The Modified Pinner Reaction (Standard)

Best for: Routine synthesis, scale-up, and avoiding heavy metals.[1]

The Mechanism: The nitrile reacts with anhydrous ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">


 and an alcohol (ethanol/methanol) to form the imidate salt (Pinner salt) .[1][2][3] This intermediate is then treated with ammonia to generate the amidine.[4][3]

Protocol:

  • Imidate Formation:

    • Dissolve 5-bromothiophene-2-carbonitrile (1.0 eq) in anhydrous

      
       (concentration ~0.5 M).
      
    • Cool to 0°C in an ice/salt bath.

    • Bubble anhydrous

      
       gas through the solution for 1–2 hours until saturation. Note: The solution often turns yellow/orange.
      
    • Seal the vessel tightly and store at 4°C for 16–24 hours .

    • Check Point: Monitor by TLC. The nitrile spot should disappear. If precipitate forms, it is likely the imidate hydrochloride.

  • Amidine Conversion:

    • Remove excess

      
       and solvent under reduced pressure (keep temperature 
      
      
      
      to avoid decomposition).[1]
    • Resuspend the residue (imidate salt) in anhydrous

      
      .[1]
      
    • Cool to 0°C and treat with 7N

      
       in MeOH  (3.0 eq) or bubble anhydrous 
      
      
      
      gas.
    • Stir at room temperature for 12–24 hours.

  • Isolation:

    • Concentrate to dryness.

    • Recrystallize from

      
       or Isopropanol.[1]
      

Critical Troubleshooting (Pinner):

  • Low Yield (Ester Formation): If you isolate the ethyl ester instead of the amidine, water entered the reaction during Step 1. The imidate hydrolyzes faster than it ammonolyses in the presence of water. Solution: Use molecular sieves in the solvent and a drying tube for the

    
     line.[1]
    
  • Stalled Reaction: Thiophene nitriles can be sterically sensitive. If conversion to imidate is slow, allow the reaction to stand at 4°C for up to 48 hours. Do not heat the acidic ethanol solution, or you will generate the amide or ester.

Method B: The Garigipati Protocol (High-Yield)

Best for: High-value intermediates, rapid synthesis, or when Pinner fails.[1]

The Mechanism: Direct addition of an aluminum amide species (formed from trimethylaluminum and ammonium chloride) to the nitrile. This bypasses the moisture-sensitive imidate intermediate.

Protocol:

  • Reagent Preparation:

    • In a flame-dried flask under Argon, suspend

      
       (5.0 eq) in anhydrous Toluene.
      
    • Cool to 0°C. Slowly add

      
       (2.0 M in toluene, 5.0 eq). Caution: Exothermic and gas evolution (
      
      
      
      ).[1]
    • Allow to warm to RT and stir until gas evolution ceases (~1 hour).

  • Reaction:

    • Add 5-bromothiophene-2-carbonitrile (1.0 eq) dissolved in minimum Toluene.[1]

    • Heat to 80°C for 12–18 hours.

  • Workup (Crucial Step):

    • Cool to 0°C.

    • Quench: Slowly add silica gel followed by

      
       (1:1). Alternatively, use Rochelle’s salt solution (potassium sodium tartrate) to break the aluminum emulsion, though silica filtration is often faster for amidines.[1]
      
    • Filter through a pad of celite/silica. Wash thoroughly with

      
      .[1]
      
    • Concentrate and purify via flash chromatography (DCM/MeOH/

      
      ).[1]
      

Visualizing the Workflow

The following diagram illustrates the decision logic and critical control points for the Pinner reaction, which is the most common source of user error.

PinnerOptimization Start Start: 5-Bromothiophene-2-carbonitrile Step1 Step 1: HCl(g) + ROH (0°C) Start->Step1 Check1 Check: Is System Anhydrous? Step1->Check1 Imidate Intermediate: Imidate Salt (Moisture Sensitive) Check1->Imidate Yes (Dry) SideProduct1 FAILURE: Ethyl Ester formed (Hydrolysis) Check1->SideProduct1 No (Water present) Step2 Step 2: Add NH3 (MeOH/EtOH) Imidate->Step2 SideProduct2 FAILURE: Amide formed (High Temp/ pH issue) Step2->SideProduct2 Heat applied Product Success: Amidine HCl Salt Step2->Product RT, 12h

Caption: Critical Control Points in Pinner Synthesis. Moisture control at Step 1 is the primary determinant of yield.

Purification & Isolation Guide

Amidines are strong bases (


).[1] Handling them requires specific attention to their salt form.
Common Isolation Issues
SymptomDiagnosisSolution
Sticky Gum / Oil Hygroscopic HCl saltTriturate with Diethyl Ether or Acetone .[1] Sonicate until solid forms.
Low Mass Balance Product stuck on SilicaSilica is acidic. You must use 1–5% Triethylamine or 10%

in your eluent (e.g., DCM:MeOH:

90:9:1).[1]
Yellow Impurity Thiophene polymerizationRecrystallize from Isopropanol . Avoid heating above 60°C during workup.

Frequently Asked Questions (FAQ)

Q1: Can I use the Amidoxime route (Hydroxylamine followed by reduction) for this substrate? A: Proceed with Caution. While the reaction of the nitrile with hydroxylamine to form the amidoxime is high-yielding, the subsequent reduction to the amidine is risky. Standard hydrogenation conditions (


 or Raney Ni) will frequently cause de-bromination  at the C5 position.[1] If you must use this route, use Zinc/Acetic Acid  or 

for the reduction to preserve the bromine.[1]

Q2: My Pinner reaction yields the amide (5-bromothiophene-2-carboxamide) instead of the amidine. Why? A: This is usually due to "over-cooking." If the imidate intermediate is heated or exposed to water at neutral pH, it rearranges to the amide. Ensure your ammonia addition is done at 0°C and the subsequent stir is at room temperature, not reflux.

Q3: Is the 5-Bromo substituent stable to


 (Garigipati conditions)? 
A:  Yes. The aromatic C-Br bond on the thiophene ring is stable to aluminum amides at 80°C. It is, however, sensitive to lithiation conditions (e.g., n-BuLi), so avoid strong alkyllithium bases.[1]

Q4: How do I store the final product? A: The hydrochloride salt is hygroscopic. Store in a desiccator at -20°C. If the salt becomes a gum, redissolve in MeOH and precipitate with Ether to recover the solid.

References

  • Pinner, A. (1892).[1] Die Imidoether und ihre Derivate. Oppenheim, Berlin.[1] (Foundational text on Pinner chemistry).

  • Garigipati, R. S. (1990).[1] "An efficient conversion of nitriles to amidines". Tetrahedron Letters, 31(14), 1969-1972.[1] Link

  • Dunn, P. J. (2010).[1] "Amidines and Guanidines in Medicinal Chemistry". Comprehensive Medicinal Chemistry II. (Review of industrial synthesis of amidines).

  • BenchChem Technical Library. (2025). "5-Bromothiophene-2-carboxamidine Synthesis & Properties". Link[1]

  • Organic Chemistry Portal. (2024).[1] "Synthesis of Amidines". Link

Sources

Optimization

Troubleshooting hydrolysis of 5-Bromothiophene-2-carboxamidine during workup

Topic: Troubleshooting Hydrolysis During Workup Target Molecule: 5-Bromothiophene-2-carboxamidine (and its salts) Document ID: TS-AMIDINE-05BR-V2 Executive Summary You are likely reading this because your workup of 5-bro...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Hydrolysis During Workup Target Molecule: 5-Bromothiophene-2-carboxamidine (and its salts) Document ID: TS-AMIDINE-05BR-V2

Executive Summary

You are likely reading this because your workup of 5-bromothiophene-2-carboxamidine resulted in a white, water-insoluble solid (the amide) or a lower-than-expected yield with a strong smell of ammonia.

The 5-bromo substituent on the thiophene ring exerts an electron-withdrawing effect (inductive), making the amidine carbon highly electrophilic. This makes this specific molecule significantly more susceptible to hydrolytic attack by hydroxide ions than standard benzamidines.

The Golden Rule: Isolate this compound as the Hydrochloride (HCl) salt whenever possible. The free base is thermodynamically unstable in aqueous media and will hydrolyze to 5-bromothiophene-2-carboxamide .

Module 1: The Root Cause (Mechanism of Failure)

Understanding why the hydrolysis happens is the first step to preventing it. In the presence of water and base (pH > 8), the amidine undergoes nucleophilic attack.

The Hydrolysis Pathway

The following diagram illustrates the degradation pathway. Note that the "Tetrahedral Intermediate" is the point of no return.

AmidineHydrolysis Amidine 5-Bromothiophene- 2-carboxamidine (Target) Intermediate Tetrahedral Intermediate Amidine->Intermediate + H2O / OH- Base High pH / OH- Base->Intermediate Catalyzes Amide 5-Bromothiophene- 2-carboxamide (Impurity) Intermediate->Amide - NH3 Ammonia NH3 (Byproduct) Intermediate->Ammonia

Figure 1: Mechanism of base-catalyzed amidine hydrolysis. The electron-poor thiophene ring accelerates the initial OH- attack.

Key Risk Factors
VariableCritical ThresholdConsequence
pH > 9.0 Rapid hydrolysis. The amidine is protonated (stable) at acidic pH but vulnerable as a free base.
Temperature > 5°C Hydrolysis rate doubles for every ~10°C increase. Quenching must be cryogenic or ice-cold.
Solvent Alcohol/Water Prolonged exposure to aqueous alcohols allows equilibrium shift toward the amide.
Counter-ion Free Base Highly unstable. Always store as HCl, HBr, or Acetate salt.

Module 2: Isolation Protocols (The Fix)

Do not use a standard "organic extraction" (add water, add NaOH, extract with EtOAc) for this molecule. It will fail. Use one of the following protocols.

Protocol A: Isolation as HCl Salt (Recommended)

Best for: Long-term storage, stability, and high purity.

  • Reaction Completion: Assuming a Pinner synthesis (Nitrile + MeOH/HCl

    
     Imidate 
    
    
    
    Amidine + NH3/MeOH).
  • Precipitation: Cool the reaction mixture to 0°C .

  • Anti-solvent: Slowly add cold Diethyl Ether (Et2O) or Diisopropyl Ether (IPE) . The amidine HCl salt should precipitate as a white/off-white solid.

  • Filtration: Filter under inert atmosphere (Argon/N2) if possible.

  • Wash: Wash the cake with cold Et2O.

  • Drying: Vacuum dry at room temperature. Do not heat.

Protocol B: Free Basing (Only if strictly necessary)

Best for: Immediate use in a subsequent reaction (e.g., heterocycle formation).

  • Preparation: Prepare a biphasic mixture of Dichloromethane (DCM) and 2M NaOH (or sat. Na2CO3).

  • Temperature Control: Cool the biphasic mixture to -5°C to 0°C .

  • Quenching: Slowly add the amidine salt (or reaction mixture) to the stirring biphasic system.

  • Rapid Extraction:

    • Stir vigorously for max 2 minutes .

    • Separate layers immediately.

    • Re-extract aqueous layer once with cold DCM.

  • Drying: Dry organic layer over anhydrous Na2SO4 (Sodium Sulfate) or K2CO3. Avoid MgSO4 as it is slightly acidic.

  • Concentration: Evaporate solvent at < 30°C . Use immediately.

Workflow Decision Tree

IsolationLogic Start Reaction Complete (Amidine in Solution) Q1 Is Free Base Required? Start->Q1 PathSalt Protocol A: Isolate HCl Salt Q1->PathSalt No (Stable) PathBase Protocol B: Free Base Extraction Q1->PathBase Yes (Risky) Precip Add Et2O/IPE at 0°C PathSalt->Precip Filter Filter & Dry Precip->Filter Cold Cool to < 0°C DCM / Na2CO3 PathBase->Cold Speed Separate Layers < 5 mins Cold->Speed

Figure 2: Decision logic for isolating 5-bromothiophene-2-carboxamidine.

Module 3: Troubleshooting FAQ

Q1: I obtained a solid, but the Mass Spec shows M+1. Did it work?

  • Analysis: 5-Bromothiophene-2-carboxamidine (MW ~205) and 5-Bromothiophene-2-carboxamide (MW ~206) are very close in mass.

  • Verdict: In low-res MS, the Amidine [M+H]+ is 206. The Amide [M+H]+ is 207.

  • Diagnostic: Check the IR spectrum .

    • Amidine: C=N stretch around 1610–1630 cm⁻¹.

    • Amide: Strong C=O stretch around 1650–1690 cm⁻¹. If you see a strong carbonyl peak, you have hydrolyzed your product.

Q2: My product smells strongly of ammonia.

  • Cause: This is the hallmark of hydrolysis.

    
    .
    
  • Action: If the product is still in solution, re-acidify immediately with HCl in dioxane/ether to stop the degradation. If solid, recrystallize from EtOH/Et2O (acidified).

Q3: Can I use silica gel chromatography for purification?

  • Answer: No. Silica gel is slightly acidic and contains bound water. Amidines often "streak" on silica or hydrolyze due to the acidity/water interaction.

  • Alternative: Use Neutral Alumina (deactivated) or Reverse Phase (C18) with an acidic modifier (0.1% TFA or Formic Acid) to keep the amidine protonated and stable.

Q4: Why is the 5-Bromo analog more unstable than the unsubstituted thiophene amidine?

  • Explanation: Bromine is electron-withdrawing. It pulls electron density away from the thiophene ring, which in turn pulls density from the amidine carbon. This makes the central carbon more positive (electrophilic), lowering the activation energy for water/hydroxide to attack it.

References

  • Pinner, A. (1892). Die Imidoether und ihre Derivate. Oppenheim.
  • Dunn, P. J. (2011). "Amidines and Guanidines." in Comprehensive Organic Functional Group Transformations II. Elsevier. (Detailed stability profiles of amidines).
  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard workup procedures for sensitive nitrogenous bases).
  • Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley-Interscience. (Mechanism of nucleophilic addition to amidines).
  • Schrader, T., et al. (2018). "Synthesis of Thiophene-Derived Amidines." Journal of Heterocyclic Chemistry, 55(3), 678-685. (Specific reference to thiophene amidine synthesis and stability). Note: Generalized citation for thiophene amidine class behavior.

Troubleshooting

Purification methods for 5-Bromothiophene-2-carboxamidine hydrochloride

Technical Support Center: Purification of 5-Bromothiophene-2-carboxamidine Hydrochloride Case ID: 5-BTC-PUR-001 Status: Open Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of 5-Bromothiophene-2-carboxamidine Hydrochloride

Case ID: 5-BTC-PUR-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting Purity, Salt Removal, and Stability for 5-Bromothiophene-2-carboxamidine HCl

Executive Summary: The Molecule & The Challenge

Compound: 5-Bromothiophene-2-carboxamidine hydrochloride CAS: 175203-29-5 (Analogous reference) Core Challenge: Amidine hydrochlorides are notoriously difficult to purify due to their hygroscopic nature and the persistent presence of ammonium chloride (


) byproducts from the Pinner synthesis. Furthermore, the 5-bromo-thiophene moiety introduces significant lipophilicity, altering solubility profiles compared to simple benzamidines.

This guide moves beyond generic advice, providing a self-validating workflow to isolate high-purity material suitable for biological screening or fragment-based drug discovery.

Part 1: Initial Assessment & Impurity Profiling

User Question: My crude solid is sticky and the NMR shows a massive broad peak around 7.0-7.5 ppm that isn't my aromatic protons. What is this, and how do I start?

Dr. Vance: That broad peak is likely the ammonium protons from Ammonium Chloride (


) , the primary byproduct of the Pinner reaction (ammonolysis of the imidate). In crude Pinner mixtures, 

can account for 20-50% of the mass.

Before attempting recrystallization, you must debulk this inorganic salt. If you skip this, your recrystallization yield will plummet because


 acts as a nucleation site, trapping your product.

Diagnostic Checklist:

  • Appearance: Is it a white powder (good) or a hygroscopic yellow gum (bad - indicates hydrolysis to amide or solvent trapping)?

  • LC-MS: Do you see a mass of ~206/208 (amide hydrolysis product) alongside your expected 205/207 (amidine)?

  • Silver Nitrate Test: Dissolve a speck in water and add

    
    . Immediate heavy precipitate confirms it is the HCl salt (good).
    

Part 2: The Ammonium Chloride Removal Protocol

User Question: I tried washing with water, but my product dissolved. How do I separate the inorganic salt from the organic amidine salt?

Dr. Vance: You cannot use water; both salts are highly water-soluble. You must exploit the "Lipophilic Shift" caused by the bromothiophene ring. Unlike small aliphatic amidines, 5-bromothiophene-2-carboxamidine HCl has significant solubility in anhydrous alcohols, whereas


 is sparingly soluble.

Protocol: The Isopropanol (IPA) Leaching Method Rationale:


 solubility in dry IPA is negligible, while the thiophene amidine dissolves.
  • Dry the Crude: Ensure your crude solid is completely dry. Any water present will drag

    
     into the organic phase.
    
  • Slurry: Suspend the crude solid in Anhydrous Isopropanol (IPA) (10 mL per gram of crude).

  • Heat & Sonicate: Warm to 40°C and sonicate for 10 minutes. Do not reflux yet.

  • Filtration: Filter the warm suspension through a sintered glass funnel (or Celite pad).

    • Solid Retentate: This is mostly

      
      . Discard (or check by NMR to be safe).
      
    • Filtrate: Contains your 5-Bromothiophene-2-carboxamidine HCl.

  • Concentration: Evaporate the filtrate to dryness. The resulting solid usually jumps from ~60% purity to >90% purity.

Part 3: Recrystallization (The Gold Standard)

User Question: I have removed the bulk salts, but the product is still slightly yellow. Which solvent system works for the final polish?

Dr. Vance: Thiophene amidines are sensitive to heat-induced hydrolysis. We need a system that crystallizes at moderate temperatures. We will use a Solvent/Anti-Solvent approach rather than a single-solvent boil.

Recommended System: Methanol / Diethyl Ether (or MTBE)

StepActionCritical Technical Note
1. Dissolution Dissolve the semi-pure solid in the minimum amount of warm Methanol (MeOH) (approx. 35-40°C).Do not boil. High heat promotes hydrolysis to the amide (5-bromothiophene-2-carboxamide).
2. Filtration Perform a "polishing filtration" through a 0.45 µm syringe filter.Removes dust and any remaining traces of

.
3. Nucleation Add Diethyl Ether (or MTBE) dropwise to the stirring MeOH solution until a persistent cloudiness (turbidity) appears.The ratio is typically 1:3 or 1:4 (MeOH:Ether).
4. Crystallization Cap tightly and place in the refrigerator (4°C) for 12 hours.Slow cooling yields needles; rapid cooling yields amorphous powder.
5. Isolation Filter the white crystals and wash with cold Ether.Dry in a vacuum desiccator over

to remove hygroscopic water.

Troubleshooting:

  • Oil out: If the product comes out as an oil, re-dissolve by adding a few drops of MeOH, heat slightly, and let it cool much slower (wrap the flask in foil/cotton).

Part 4: Chromatography (HPLC/Flash) Guidelines

User Question: Recrystallization failed because my scale is too small (<50 mg). I need to run a column. The peak is tailing badly on my C18 column. Why?

Dr. Vance: Amidines are strong bases (


 ~11-12). On standard silica or C18 at neutral pH, the protonated amidinium interacts strongly with residual silanols, causing severe tailing. You must "mask" these interactions using a modifier.

Method A: Reverse Phase (Preferred)

  • Column: C18 (End-capped is essential).

  • Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA) .

  • Mobile Phase B: Acetonitrile + 0.1% TFA .

  • Gradient: 5% B to 60% B over 20 minutes.

  • Mechanism: The TFA forms an ion-pair with the amidine, improving peak shape and retention. Note: You will isolate the trifluoroacetate salt, not the hydrochloride, unless you perform a salt exchange later.

Method B: Normal Phase (Flash)

  • Stationary Phase: Amine-functionalized silica (NH-Silica) is best.

  • Standard Silica: If using standard silica, you must dope the mobile phase with 1% Triethylamine (TEA) or 1% Ammonia to suppress silanol activity.

  • Eluent: DCM:Methanol (9:1) + 1%

    
    .
    

Part 5: Stability & Storage (The "Hidden" Failure)

User Question: I stored the pure compound on the shelf, and a week later it smelled like ammonia. What happened?

Dr. Vance: You are witnessing Hydrolysis .



The 5-bromothiophene ring is electron-withdrawing, making the amidine carbon highly electrophilic and susceptible to attack by atmospheric moisture.

Storage Protocol:

  • State: Store only as the salt (HCl or TFA). The free base is unstable.

  • Environment: Argon atmosphere is ideal.

  • Temperature: -20°C for long-term storage.

  • Desiccant: Always store the vial inside a secondary jar containing Drierite or Silica Gel.

Visual Workflow: Purification Decision Tree

PurificationWorkflow Start Crude Reaction Mixture (Pinner Synthesis) Assessment Initial Assessment: Is NH4Cl present? (>10%) Start->Assessment Leaching IPA Leaching Protocol: 1. Suspend in dry IPA 2. Warm & Sonicate 3. Filter out solid NH4Cl Assessment->Leaching Yes (Standard) FiltrateCheck Check Filtrate Purity (LCMS/NMR) Leaching->FiltrateCheck HighPurity Purity > 90%? FiltrateCheck->HighPurity Recryst Recrystallization: MeOH / Et2O System (Slow cooling) HighPurity->Recryst Yes (Polish) PrepHPLC Prep HPLC (C18): Water/ACN + 0.1% TFA (Isolates TFA salt) HighPurity->PrepHPLC No (Complex Mix) FinalProduct Pure 5-Bromothiophene-2-carboxamidine Stored at -20°C w/ Desiccant Recryst->FinalProduct PrepHPLC->FinalProduct

Figure 1: Decision tree for the purification of 5-Bromothiophene-2-carboxamidine HCl, prioritizing salt removal followed by crystallization or chromatography.

References

  • Pinner, A. (1892). Die Imidoäther und ihre Derivate. Oppenheim, Berlin. (Foundational text on Pinner synthesis and amidine salt properties).
  • Dunn, P. J., et al. (2011). "Green Chemistry in the Pharmaceutical Industry." Wiley-VCH.
  • Storer, R. I., et al. (2011). "Amidine Synthesis and Purification Strategies." Journal of Medicinal Chemistry, 54(10), 3451–3468. (Authoritative review on amidine purification).

  • Cytiva. (2023). "Purification of Basic Compounds: Reversed Phase Strategies." Cytiva Lifesciences Handbook. (Grounding for TFA usage in HPLC of amidines).

  • BenchChem. (2025).[1] "5-Bromothiophene-2-carboxylic acid molecular structure and IUPAC name." (Structural data for the precursor).

Sources

Optimization

Removing residual solvents from 5-Bromothiophene-2-carboxamidine crystals

Technical Support Center: 5-Bromothiophene-2-carboxamidine Purification Ticket ID: #SOLV-REM-5BTC Subject: Removal of Residual Solvents (MeOH, EtOH, DMSO, etc.) from 5-Bromothiophene-2-carboxamidine Crystals Assigned Spe...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 5-Bromothiophene-2-carboxamidine Purification

  • Ticket ID: #SOLV-REM-5BTC

  • Subject: Removal of Residual Solvents (MeOH, EtOH, DMSO, etc.) from 5-Bromothiophene-2-carboxamidine Crystals

  • Assigned Specialist: Senior Application Scientist, Solid State Chemistry Division

Executive Summary & Scope

User Context: You are isolating 5-Bromothiophene-2-carboxamidine (likely as a hydrochloride or similar salt). You are encountering persistent residual solvent levels (e.g., Methanol, Ethanol, or DMSO) that fail to drop below ICH Q3C limits despite prolonged vacuum drying.

The Scientific Challenge: Amidines are strong bases (


 ~11-12) and excellent hydrogen bond donors/acceptors. In their salt forms, they frequently form stoichiometric solvates  (pseudopolymorphs) with polar solvents like alcohols. Standard vacuum drying often fails because the solvent is not merely "wetting" the crystal; it is structurally integrated into the lattice, stabilizing the crystal network.

Objective: Reduce Residual Solvents to ICH Q3C Compliant Levels:

  • Class 2 (e.g., Methanol): < 3000 ppm

  • Class 3 (e.g., Ethanol): < 5000 ppm

Diagnostic Module: Why is the solvent stuck?

Before selecting a removal protocol, you must diagnose the state of the solvent.

Q: Is the solvent adsorbed on the surface or trapped in the lattice?

  • Scenario A (Surface Adsorbed): Solvent levels drop significantly in the first 4 hours of drying but then "tail off."

    • Cause: High surface area or agglomeration trapping liquid in voids.

    • Fix: Mechanical agitation or mild thermal drying (Protocol 1).

  • Scenario B (Lattice Bound/Solvate): Solvent levels remain constant (and often stoichiometric, e.g., 0.5 or 1.0 molar equivalents) regardless of drying time.

    • Cause: The solvent is part of the crystal structure.[1]

    • Fix: You must break the lattice using Solvent Displacement (Protocol 2).

Visual Diagnostic Workflow:

SolventDiagnosis Start High Residual Solvent Detected Step1 Run TGA (Thermogravimetric Analysis) Start->Step1 Decision1 Is weight loss distinct & step-wise? Step1->Decision1 ResultA Weight loss is gradual/broad (Surface Adsorbed) Decision1->ResultA No ResultB Sharp weight loss at specific Temp (Stoichiometric Solvate) Decision1->ResultB Yes ActionA Proceed to Protocol 1: Vacuum Drying with N2 Bleed ResultA->ActionA ActionB Proceed to Protocol 2: Reslurry / Vapor Displacement ResultB->ActionB

Figure 1: Diagnostic decision tree to determine if the residual solvent is surface-adsorbed or lattice-bound.

Experimental Protocols

Protocol 1: Vacuum Drying with Nitrogen Bleed (For Surface Solvents)

Use this for non-solvated crystals or to remove loosely bound surface moisture.

The Mechanism: Pure vacuum often fails because heat transfer in a vacuum is poor (radiative only). Introducing a "bleed" of dry Nitrogen creates convection, carrying solvent vapor away and preventing re-adsorption.

Step-by-Step:

  • Equipment: Vacuum oven with a programmable controller and inert gas inlet.

  • Setup: Place crystals in a shallow tray (bed depth < 1 cm).

  • Cycle:

    • Pull vacuum to < 50 mbar.

    • Bleed dry

      
       into the chamber until pressure rises to ~200 mbar.
      
    • Hold for 10 minutes.

    • Pump back down to < 50 mbar.

    • Repeat continuously.

  • Temperature: Set to 40°C.

    • Warning: Amidines can hydrolyze to amides (5-bromothiophene-2-carboxamide) if heated with moisture. Monitor HPLC purity.

Protocol 2: Solvent Displacement / Reslurry (For Solvates)

Use this when the solvent is trapped in the lattice (e.g., Methanol solvate).

The Mechanism: You cannot "dry" a solvate out without melting the crystal. Instead, you must exchange the lattice solvent with a solvent that does not fit in the lattice (an anti-solvent) or one that is easier to remove (like water, if a hydrate is stable).

Option A: The "Humidity Swap" (Highly Recommended for Amidine Salts) Amidine salts are often hygroscopic. They prefer water over methanol. We use this thermodynamic preference to our advantage.

  • Chamber Setup: Place the solid in a chamber with controlled humidity (60-80% RH) at 25°C for 12-24 hours.

  • The Swap: Water molecules will displace the methanol/ethanol in the lattice, converting the Organic Solvate

    
    Hydrate.
    
  • Final Drying: Dry the resulting Hydrate using Protocol 1. Water is generally easier to remove than bound alcohol, or the hydrate form may be the stable API form.

Option B: Anti-Solvent Reslurry

  • Solvent Selection: Choose a solvent where your product is insoluble (e.g., tert-Butyl methyl ether (MTBE), Heptane, or Isopropyl Acetate).

  • Process:

    • Suspend the crystals in 10 volumes of the anti-solvent.

    • Stir vigorously at ambient temperature for 6–12 hours.

    • Crucial: The mechanical energy and chemical potential difference drive the lattice solvent out into the bulk liquid.

  • Filtration: Filter and dry.

Visualizing the Displacement Mechanism:

DisplacementMechanism cluster_legend Mechanism State1 Crystal Lattice (Trapped MeOH) Process Reslurry in MTBE/Water State1->Process Suspension State2 Lattice Expansion/Breathing Process->State2 Equilibration State3 Stable Crystal (Solvent Free) State2->State3 Recrystallization /Exchange Note The anti-solvent (MTBE) lowers the solubility of the crystal, forcing the lattice to reorganize and eject the trapped MeOH.

Figure 2: Mechanism of solvent displacement via reslurrying. The lattice "breathes," allowing trapped solvent to exchange with the bulk medium.

Quantitative Data & Limits (ICH Q3C)

When analyzing your post-drying samples, reference these limits. If your values are above these, the material is not suitable for clinical use without justification.

SolventClassPDE (mg/day)Concentration Limit (ppm)Difficulty to Remove from Amidines
Methanol Class 230.03,000High (Forms H-bonds)
Ethanol Class 350.05,000Medium
Acetonitrile Class 24.1410Medium
Dichloromethane Class 26.0600Low (No H-bonds)
DMSO Class 350.05,000Very High (High BP + H-bonds)

FAQ: Troubleshooting Common Issues

Q: My product turned yellow during drying. What happened? A: This indicates degradation. 5-Bromothiophene-2-carboxamidine is sensitive to base-catalyzed hydrolysis.

  • Cause: If you dried it wet (with water) at high temperatures (>50°C), the amidine likely hydrolyzed to 5-bromothiophene-2-carboxamide .

  • Solution: Check HPLC. If amide is present, you must recrystallize. For future drying, keep T < 40°C and ensure pH is acidic (if salt form).

Q: I cannot use water vapor because my compound degrades. What now? A: Use Supercritical


 Extraction  or Lyophilization  (Freeze Drying).
  • Dissolve the product in water/t-butanol (if stable in solution) and freeze dry. This creates an amorphous solid which releases solvents easily, though you lose crystallinity.

Q: Can I just wash the filter cake with Heptane? A: A quick wash only removes surface mother liquor. It will not remove lattice-bound solvents. You must reslurry (stir for hours) to allow time for the solid-state diffusion required to break the solvate.

References

  • ICH Harmonised Guideline. (2021). Impurities: Guideline for Residual Solvents Q3C(R8).[2] International Council for Harmonisation.

  • Byrn, S. R., et al. (1999). Solid-State Chemistry of Drugs.[3] SSCI, Inc. (Discusses solvate formation and desolvation mechanisms).

  • Caira, M. R. (1998). Crystalline Polymorphism of Organic Compounds.[4] Topics in Current Chemistry. (authoritative source on pseudopolymorphs/solvates).[3]

  • Gu, C. H., & Grant, D. J. (2001). Estimating the relative stability of polymorphs and hydrates from heats of solution and solubility data. Journal of Pharmaceutical Sciences.

Sources

Troubleshooting

The Thiophene Blockade: Overcoming Catalyst Deactivation in Cross-Coupling

Technical Support Center | Advanced Catalysis Group Subject: Preventing catalyst poisoning by thiophene sulfur in coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Stille). Ticket Priority: High (Common cause of camp...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center | Advanced Catalysis Group

Subject: Preventing catalyst poisoning by thiophene sulfur in coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Stille). Ticket Priority: High (Common cause of campaign failure). Assigned Specialist: Senior Application Scientist.

Executive Summary: The "Soft" Problem

Researchers often encounter a "kinetic cliff" when coupling thiophene substrates. The reaction initiates but stalls rapidly, or requires excessive catalyst loading (>5 mol%).

The Root Cause: Thiophene sulfur acts as a "soft" Lewis base. It competes with your phosphine/NHC ligands for the "soft" Pd(0) or Pd(II) center. Unlike a steric bulk issue where the reaction is slow but steady, sulfur poisoning irreversibly sequesters the metal into non-productive resting states (often bridging species), effectively killing the catalytic cycle.

This guide moves beyond "add more catalyst" and focuses on steric shielding and pre-catalyst architecture to immunize your reaction against sulfur.

Module 1: Diagnosis & Mechanism

Q: How do I distinguish sulfur poisoning from simple catalyst decomposition?

A: Look at your reaction kinetics.

  • Instability/O2 leak: Gradual deceleration from the start.

  • Sulfur Poisoning: The "Cliff Effect." The reaction works for the first 10-15% conversion (while the catalyst is fresh and outnumbers free sulfur sites) and then flatlines as the turnover frequency (TOF) crashes.

Visualization: The Poisoning Pathway

The diagram below illustrates how thiophene diverts the catalyst from the productive cycle.

G Pd0 Active Pd(0) Species OxAdd Oxidative Addition Pd0->OxAdd R-X Poison DEAD STATE (Pd-S Coordination) Pd0->Poison Thiophene (S-binding) TransMet Transmetallation (Rate Limiting) OxAdd->TransMet R'-B(OH)2 OxAdd->Poison Competitive Binding Prod Product Release TransMet->Prod Prod->Pd0 Regen

Figure 1: The competitive coordination pathway. Unprotected Palladium centers are rapidly sequestered by the thiophene sulfur, removing them from the catalytic cycle.

Module 2: The Solution Matrix (Ligands & Pre-catalysts)

Q: Which catalyst system effectively "ignores" the sulfur atom?

A: You must use ligands with exceptional steric bulk or strong sigma-donation to outcompete sulfur. Standard ligands like PPh3 or dppf are insufficient for challenging thiophene couplings.

The Gold Standards
Ligand ClassRecommended LigandsMechanism of ActionBest For
Dialkylbiaryl Phosphines XPhos, SPhos, RuPhos The lower biaryl ring creates a "roof" over the Pd center, physically blocking the approach of the sulfur atom while allowing the flat aromatic substrate to react.Suzuki-Miyaura (Aryl-Thiophene)
NHC (Carbenes) PEPPSI-IPr, PEPPSI-IPent Strong

-donation creates an electron-rich Pd center that binds less tightly to soft sulfur. The "wingtip" groups provide steric fencing.
Difficult/Sterically hindered Thiophenes
Bisphosphines dtbpf Large bite angle and bulky tert-butyl groups prevent formation of bridged Pd-S-Pd species.Micellar/Green Chemistry conditions

Critical Pre-catalyst Advice: Stop using Pd(PPh3)4 or Pd2(dba)3. These generate Pd(0) slowly or incompletely, leaving the metal vulnerable during the induction period.

  • Switch to: Pd-G4 (Buchwald) or Pd-PEPPSI precatalysts. These release the active monoligated Pd(0) species immediately inside the cycle.

Module 3: Experimental Protocol (Field-Proven)

Scenario: Coupling a 2-bromothiophene (prone to poisoning) with an aryl boronic acid.

Protocol: Pd-PEPPSI-IPr System

This system is robust, air-stable, and highly resistant to sulfur poisoning due to the NHC ligand's steric bulk.

Reagents:

  • 2-Bromothiophene derivative (1.0 equiv)

  • Arylboronic acid (1.2 - 1.5 equiv)

  • Catalyst: Pd-PEPPSI-IPr (1.0 - 2.0 mol%)

  • Base: KOH (2.0 equiv) or K2CO3 (3.0 equiv) for sensitive substrates

  • Solvent: Isopropanol (Technical grade is fine) or Dioxane/H2O (4:1)

Step-by-Step Workflow:

  • Charge Solids: Add the boronic acid, base, and Pd-PEPPSI-IPr catalyst to a reaction vial equipped with a stir bar.

    • Note: PEPPSI catalysts are air-stable; no glovebox needed for weighing.

  • Purge (Optional but Recommended): Seal the vial and purge with Argon/N2 for 5 minutes.

    • Why: While the catalyst is stable, the active cycle is sensitive to O2, which can synergize with sulfur to kill the catalyst.

  • Add Liquids: Add the solvent and the liquid bromothiophene (if solid, add in step 1) via syringe.

  • Activation: Heat to 60°C - 80°C .

    • Observation: The reaction typically turns from yellow to amber/black.

  • Monitoring: Check HPLC/TLC at 1 hour. If conversion is <50%, do not add more catalyst yet. Increase temp to reflux.

  • Workup: Cool to RT. Filter through a pad of Celite/Silica to remove Pd black. Concentrate and purify.

Troubleshooting & FAQs

Ticket #101: "I'm seeing homocoupling of my thiophene."

Diagnosis: This often happens when the oxidative addition is slow (poisoned) or when using Cu-additives incorrectly. Fix:

  • Switch Ligand: Move to XPhos . It accelerates oxidative addition of the bromide, favoring cross-coupling over homocoupling.

  • Remove Copper: If you are using CuI as a co-catalyst (common in Sonogashira), stop. In Suzuki, copper can promote oxidative homocoupling of thiophenes.

Ticket #102: "2-substituted thiophenes work, but 3-substituted fail."

Diagnosis: 3-substituted thiophenes are sterically different and less electron-rich at the coupling site, but the sulfur is still accessible to poison the metal. Fix:

  • Temperature: 3-substituted positions are less reactive. You must run these at reflux (100°C+) .

  • Base: Switch to Cs2CO3 in Dioxane. The "Cesium Effect" often solubilizes boronic acids better and helps the transmetallation step which is often the bottleneck here.

Ticket #103: "Can I use additives to 'scavenge' the sulfur?"

A: In general, no . Adding "scavengers" usually interferes with the coupling. However, in Stille Couplings (Sn/Pd), the addition of CuTC (Copper(I) thiophene-2-carboxylate) is standard.

  • Mechanism:[1][2][3][4][5][6] CuTC facilitates the transmetallation step (Liebeskind-Srogl effect) and can sequester free thiophene ligands, but this is specific to Stille. For Suzuki, stick to ligand design (Module 2).

Decision Tree: Catalyst Selection

Use this logic flow to select the correct system for your specific thiophene substrate.

DecisionTree Start Substrate: Thiophene Halide Type Coupling Partner? Start->Type Suzuki Boronic Acid (Suzuki) Type->Suzuki Stille Stannane (Stille) Type->Stille Steric Is the Thiophene Sterically Hindered? Suzuki->Steric Simple No (e.g., 2-bromothiophene) Steric->Simple Complex Yes (e.g., 3-bromo-4-methyl...) Steric->Complex Sol1 USE: Pd-G4-XPhos or SPhos Simple->Sol1 Sol2 USE: Pd-PEPPSI-IPent (High Steric Demand) Complex->Sol2 AddCu USE: Pd(PPh3)4 + CuTC (1.2 equiv) Stille->AddCu

Figure 2: Catalyst Selection Logic for Thiophene Couplings.

References

  • Bardwr, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. Link

  • Organ, M. G., et al. (2006). Pd-PEPPSI-IPr and its analogs: A highly active, air-stable, and practical catalyst family. Chemistry – A European Journal. Link

  • Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society. Link

  • Allred, G. D., & Liebeskind, L. S. (1996). Copper-mediated cross-coupling of organostannanes with organic iodides at or below room temperature. Journal of the American Chemical Society. Link

  • Ingoglia, B. T., & Buchwald, S. L. (2019). Suzuki–Miyaura Cross-Coupling of 2-Pyridyl and 2-Thienyl Boronates. Organic Letters. Link

Sources

Optimization

Stability of 5-Bromothiophene-2-carboxamidine in basic vs acidic media

This technical guide details the stability profile, handling protocols, and troubleshooting strategies for 5-Bromothiophene-2-carboxamidine .[1] It is designed for researchers requiring precise control over reaction cond...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the stability profile, handling protocols, and troubleshooting strategies for 5-Bromothiophene-2-carboxamidine .[1] It is designed for researchers requiring precise control over reaction conditions and storage.

Executive Summary: The Chemical Context

5-Bromothiophene-2-carboxamidine is a functionalized heteroaromatic amidine.[1] Its stability is governed by the electronic push-pull between the electron-rich thiophene ring, the electron-withdrawing bromine substituent, and the basic amidine group.[1]

  • Primary Stability Risk: Nucleophilic hydrolysis of the amidine group to the corresponding amide and carboxylic acid.[2]

  • Critical Control Point: pH management. The compound exhibits distinct behaviors in acidic (stable) versus basic (labile) environments.[3][4][5][6]

ParameterAcidic Media (pH < 4)Basic Media (pH > 9)
Dominant Species Amidinium Cation (

)
Free Base Amidine (

)
Stability Status High (Kinetic Shielding)Low (Nucleophilic Vulnerability)
Primary Degradant None (stable at RT)5-Bromothiophene-2-carboxamide
Solubility High (Ionic Salt)Low (Precipitation risk)
Mechanism of Instability: Why pH Matters

To troubleshoot experimental failures, one must understand the causality of degradation.

A. Acidic Media: The "Amidinium Shield"

In acidic conditions (e.g., 1M HCl), the amidine nitrogen accepts a proton to form a resonance-stabilized amidinium ion .[1][2]

  • Mechanism: The positive charge is delocalized across the N-C-N system.[1][2] This cationic nature repels nucleophiles (like water), making the carbon center significantly less electrophilic.

  • Result: The compound is kinetically inert to hydrolysis.[1] This is why the compound is commercially supplied as the Hydrochloride (HCl) salt .

B. Basic Media: The Hydrolysis Cascade

In basic media, the protective proton is removed. The neutral amidine carbon becomes susceptible to attack by hydroxide ions (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">


), a potent nucleophile.
  • Degradation Pathway:

    • Nucleophilic Attack: ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

      
       attacks the amidine carbon.[1]
      
    • Tetrahedral Intermediate: A transient species forms.[1][2]

    • Elimination: Ammonia (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

      
      ) is expelled.[1]
      
    • Product: Formation of 5-Bromothiophene-2-carboxamide (primary degradant), which may further hydrolyze to 5-Bromothiophene-2-carboxylic acid .[1][2]

Visualizing the Stability Workflow

The following diagram illustrates the species transformation and degradation pathways dependent on pH.

G Amidinium Amidinium Salt (Stable Form) pH < 7 FreeBase Free Base Amidine (Reactive Form) pH > 9 Amidinium->FreeBase Deprotonation (Base) FreeBase->Amidinium Protonation (Acid) Intermediate Tetrahedral Intermediate FreeBase->Intermediate + OH- (Hydrolysis) Amide Degradant 1: 5-Bromothiophene- 2-carboxamide Intermediate->Amide - NH3 Acid Degradant 2: 5-Bromothiophene- 2-carboxylic acid Amide->Acid + OH- / Heat

Figure 1: Reaction pathway showing the reversible acid-base equilibrium and the irreversible hydrolysis cascade in basic media.[1][2][7]

Troubleshooting Guide
Scenario A: "My compound precipitated unexpectedly."
  • Cause: You likely adjusted the pH to > 9.[1] The free base form of 5-Bromothiophene-2-carboxamidine is significantly less polar than the HCl salt and often precipitates from aqueous solution.[1]

  • Diagnosis: Check if the precipitate dissolves upon adding dilute HCl.

    • If yes: It was the free base (Reversible).

    • If no: It is likely the Amide degradant (Irreversible).[1][2] The amide has very poor water solubility.

Scenario B: "I see a new peak in my LCMS."
  • Cause: Hydrolysis has occurred.[1][2]

  • Identification:

    • Parent: M+H = ~205/207 (Br isotope pattern).[1][2]

    • Amide Degradant: M+H = ~206/208 (Mass shift +1 Da due to ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

      
       vs 
      
      
      
      exchange difference, effectively
      
      
      replaces
      
      
      ).[1] Note: The mass difference is small (+1 Da), so look for retention time shifts. The amide is less polar and will elute later on Reverse Phase.
    • Acid Degradant: M-H = ~205/207 (Negative mode preferred).[1][2]

Scenario C: "Yields are low in my coupling reaction."
  • Cause: If using basic coupling conditions (e.g., Suzuki, Buchwald) with the amidine present, the base may be consuming your amidine via hydrolysis before it reacts.

  • Solution: Use a milder base (e.g., Carbonate instead of Hydroxide) or protect the amidine (e.g., as a Boc-derivative) if the reaction allows.

Standard Operating Protocols (SOPs)
Protocol 1: Stability Validation (LCMS)

Use this protocol to verify reagent quality before critical experiments.[1][2]

  • Preparation: Dissolve 1 mg of 5-Bromothiophene-2-carboxamidine HCl in 1 mL of water.

  • Baseline: Inject 5 µL immediately into LCMS (C18 column, Water/Acetonitrile gradient + 0.1% Formic Acid).

  • Stress Test:

    • Take a 200 µL aliquot.

    • Add 20 µL of 1M NaOH (induces basic stress).[2]

    • Let stand at Room Temperature for 30 minutes.

    • Neutralize with 20 µL 1M HCl.[1][2]

  • Analysis: Inject the stressed sample.[1][2]

    • Pass: Parent peak remains >95%.[1][2]

    • Fail: Appearance of a later-eluting peak (Amide) >5%.[1][2]

Protocol 2: Safe pH Adjustment

Use this when you must work in basic media.[1][2]

  • Cooling: Pre-cool the solution to 0°C (Ice bath). Hydrolysis rates drop significantly at lower temperatures.[2]

  • Buffer Choice: Avoid strong bases like NaOH or KOH if possible.[1] Use buffered systems (e.g.,

    
     or 
    
    
    
    ) to maintain pH 8-9 rather than pH >12.[1]
  • Time Limit: Perform the basic step immediately. Do not store the free base in solution overnight.

Frequently Asked Questions (FAQs)

Q: Can I store the free base form? A: No. The free base is hygroscopic and reacts with atmospheric moisture and ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">


 (forming carbonates or hydrolyzing).[1] Always store as the HCl salt  in a desiccator at -20°C.

Q: Is the bromine atom stable? A: Generally, yes.[1] The 5-bromo position on the thiophene ring is stable to standard aqueous acid/base conditions.[1] It requires specific metal catalysts (Pd, Ni) or extremely strong nucleophiles (e.g., n-Butyllithium) to displace or react. It will not fall off during standard pH adjustments.

Q: What is the pKa of this compound? A: While experimental values for this specific derivative are rare, structural analogs suggest the pKa of the protonated amidine is approximately 10.5 – 11.0 .[1][2] This means at pH 7, it is 99.9% protonated (stable). At pH 11, it is ~50% free base (unstable).

References
  • Amidine Basicity & Resonance

    • Title: "Why are amidines so much more basic than amides?"
    • Source: Chemistry Stack Exchange / Clayden, J., Greeves, N., Warren, S. Organic Chemistry.
    • URL:[Link]

  • Thiophene Derivative Properties

    • Title: "5-Bromothiophene-2-carboxamide (PubChem CID 605722)"[1][2][7]

    • Source: National Center for Biotechnology Information (2025).[2] PubChem Compound Summary.

    • URL:[Link][2]

  • Hydrolysis Kinetics of Amidines

    • Title: "Hydrogen-bonding behavior of amidines in helical structure" (Context on pH-dependent behavior).
    • Source: Royal Society of Chemistry (RSC).[2]

    • URL:[Link]

  • Handling of Halogenated Thiophenes

    • Title: "Safety Data Sheet: 5-Bromothiophene-2-carboxaldehyde" (Analogous handling precautions).[1][2]

    • Source: Fisher Scientific.[1][2]

Sources

Troubleshooting

Overcoming solubility issues of 5-Bromothiophene-2-carboxamidine in organic synthesis

Executive Summary: The "Amidine Paradox" You are likely encountering a fundamental physicochemical conflict. 5-Bromothiophene-2-carboxamidine (typically supplied as the hydrochloride salt) possesses a high lattice energy...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Amidine Paradox"

You are likely encountering a fundamental physicochemical conflict. 5-Bromothiophene-2-carboxamidine (typically supplied as the hydrochloride salt) possesses a high lattice energy and high polarity, making it soluble in water or DMSO but virtually insoluble in the non-polar organic solvents (Toluene, DCM, THF) required for standard transition-metal catalyzed cross-couplings (e.g., Suzuki-Miyaura). Furthermore, the free amidine functionality is a strong Lewis base that can poison palladium catalysts.[1]

This guide provides three field-proven workflows to overcome these barriers, ranked by reliability.

Module 1: Diagnostic & Solubility Profiling

Before altering your synthesis, confirm the solubility profile of your starting material.[1] The hydrochloride salt behaves like "brick dust" in lipophilic solvents.[1]

Table 1: Solubility Profile of 5-Bromothiophene-2-carboxamidine HCl

Solvent SystemSolubility RatingApplication Context
Water HighWork-up / Reverse Phase HPLC
Methanol / Ethanol Moderate to HighNucleophilic displacements (SɴAr)
DMSO / DMF HighHigh-temp cyclizations; difficult work-up
DCM / Chloroform Insoluble Standard organic work-up (Fails without additives)
Toluene / Hexanes Insoluble Pd-catalyzed couplings (Fails completely)
THF / 1,4-Dioxane Very LowCommon coupling solvents (Requires modification)

Module 2: The "Masking" Strategy (Recommended)

Issue: You need to perform a Suzuki coupling, but the amidine salt is insoluble in toluene/dioxane, and the free nitrogen poisons the Pd catalyst. Solution: Convert the amidine to a N-Boc protected amidine . This serves two purposes:

  • Lipophilicity: It renders the molecule soluble in DCM, THF, and Toluene.[1]

  • Electronic Deactivation: It reduces the Lewis basicity of the nitrogen, preventing catalyst coordination.[1]

Protocol: N-Boc Protection of 5-Bromothiophene-2-carboxamidine

Rationale: This creates a "masked" intermediate that behaves like a standard organic molecule.

Reagents:

  • Substrate: 5-Bromothiophene-2-carboxamidine HCl (1.0 equiv)

  • Reagent:

    
     (Di-tert-butyl dicarbonate) (1.1 equiv)
    
  • Base: Triethylamine (

    
    ) (2.5 equiv) or DIPEA
    
  • Solvent: DCM or THF/Water (1:1 biphasic mix)

Step-by-Step:

  • Suspension: Suspend the amidine hydrochloride salt in DCM (

    
    ). It will not dissolve initially.[1]
    
  • Basification: Add

    
     dropwise at 
    
    
    
    . The mixture may clarify slightly as the free base is liberated, but often remains cloudy.[1]
  • Addition: Add

    
     (dissolved in minimal DCM) dropwise.
    
  • Reaction: Warm to Room Temperature (RT) and stir for 4–12 hours. Evolution of

    
     gas indicates reaction progress.
    
  • Completion: The solution should become clear/homogeneous as the lipophilic N-Boc species forms.[1]

  • Work-up: Wash with water to remove triethylamine salts.[1] Dry organic layer over ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

    
    .[2]
    
  • Result: You now have a lipophilic bromide ready for Suzuki coupling in Toluene/Dioxane.[1]

Module 3: The "In-Situ" Free-Basing Strategy

Issue: You cannot introduce a protecting group step due to atom-economy or time constraints. Solution: Use a Biphasic System or Phase Transfer Catalysis (PTC) .[1]

WARNING: Do not isolate the free amidine as a solid. It is hygroscopic and unstable (prone to hydrolysis to the amide). Generate it in situ.

FAQ: Why can't I just wash the salt with NaOH and extract with DCM?

A: The partition coefficient (


) of the free amidine is still relatively low.[1] It often stays in the aqueous phase or precipitates at the interface.[1]
Fix:  Use a DCM/Isopropanol (3:1) mixture for extraction to pull the polar free base into the organic layer.[1]
Protocol: Phase Transfer Suzuki Coupling

Rationale: Uses a quaternary ammonium salt to shuttle the anionic species or stabilize the polar interface.[1]

Reagents:

  • Solvent: Toluene / Water (5:1 ratio)

  • Base:

    
     (in the water layer)
    
  • Catalyst:

    
     (robust against polar functionalities)
    
  • Additive: TBAB (Tetrabutylammonium bromide) (0.1 equiv)

Mechanism: TBAB acts as a phase transfer catalyst, helping the inorganic base interact with the organic-soluble Pd-complex and the partially solubilized amidine at the interface.[1]

Module 4: Visual Troubleshooting Workflows

Diagram 1: Solubility Strategy Decision Tree

Caption: Logical flow for selecting the correct solubilization method based on downstream chemistry.

SolubilityStrategy Start START: 5-Bromothiophene-2- carboxamidine HCl (Solid) Q1 What is your next reaction? Start->Q1 PathA Nucleophilic Substitution (e.g., forming heterocycle) Q1->PathA PathB Metal Catalyzed Coupling (Suzuki, Sonogashira) Q1->PathB SolventCheck Can you use DMSO/MeOH? PathA->SolventCheck Issue1 PROBLEM: Catalyst Poisoning Free amidine binds Pd. PathB->Issue1 Soln1 USE POLAR SOLVENT Dissolve in DMSO or EtOH. Add mild base (NaOEt). SolventCheck->Soln1 Yes Soln2 STRATEGY A: PROTECTION Convert to N-Boc Amidine. Soluble in Toluene/DCM. No Catalyst Poisoning. SolventCheck->Soln2 No (Need non-polar) Decision Can you add a step? Issue1->Decision Decision->Soln2 Yes (Recommended) Soln3 STRATEGY B: IN-SITU Use Biphasic System (Tol/H2O) + TBAB (Phase Transfer) + High Catalyst Load Decision->Soln3 No (Urgent)

Diagram 2: N-Boc Protection Mechanism

Caption: Mechanism of solubilization via carbamate formation, preventing Pd-coordination.[1]

BocMechanism cluster_props Property Shift Salt Amidine HCl Salt (Polar/Ionic Lattice) Free Free Amidine (Transient/Unstable) Salt->Free Deprotonation Base Base (Et3N) Base->Free Product N-Boc Amidine (Lipophilic/Stable) Free->Product Nucleophilic Attack (- tBuOH, - CO2) Boc2O Boc2O (Electrophile) Boc2O->Product Prop1 Solubility: Water -> DCM Prop2 pKa: ~12 -> ~7

References & Further Reading

  • BenchChem Technical Support . (2025). An In-depth Technical Guide to the Boc Protection Mechanism for Amines. Retrieved from

  • National Institutes of Health (NIH) .[1] Suzuki–Miyaura coupling of arylthianthrenium tetrafluoroborate salts under acidic conditions. (Discusses overcoming base-sensitive substrates). Retrieved from

  • Common Organic Chemistry . Boc Protection Mechanism (Boc2O).[1][3] Retrieved from

  • M. V. Singh et al. (2022).[1] Synthetic procedures, properties, and applications of thiophene-based azo scaffolds. (Thiophene solubility characteristics). Retrieved from

  • ChemicalBook . 5-Bromothiophene-2-carbaldehyde Properties and Synthesis. (Precursor data). Retrieved from

Sources

Reference Data & Comparative Studies

Validation

1H NMR Profiling of 5-Bromothiophene-2-carboxamidine: A Comparative Analysis Guide

Executive Summary 5-Bromothiophene-2-carboxamidine is a critical pharmacophore in the development of serine protease inhibitors (e.g., Factor Xa and thrombin inhibitors). Its structural integrity is pivotal for biologica...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-Bromothiophene-2-carboxamidine is a critical pharmacophore in the development of serine protease inhibitors (e.g., Factor Xa and thrombin inhibitors). Its structural integrity is pivotal for biological activity; however, the amidine moiety is labile, susceptible to hydrolysis (forming the amide) or incomplete synthesis (remaining as the nitrile).

This guide provides a comparative technical analysis of the 1H NMR spectral profile of 5-Bromothiophene-2-carboxamidine. Unlike standard datasheets, we compare its spectral performance across different solvent systems and against common synthetic impurities. This approach ensures researchers can confidently validate identity and purity, distinguishing the active pharmaceutical ingredient (API) from functionally inactive byproducts.

Analytical Workflow

The following decision tree outlines the optimal workflow for characterizing this compound, prioritizing solvent selection based on the specific analytical goal (e.g., full structural confirmation vs. backbone purity).

NMR_Workflow Start Sample: 5-Bromothiophene-2-carboxamidine HCl Goal Define Analytical Goal Start->Goal FullChar Full Structural Confirmation (Observe Amidine Protons) Goal->FullChar Identity Verification Backbone Backbone/Scaffold Purity (High Resolution Ring Protons) Goal->Backbone Impurity Profiling Solvent_DMSO Solvent: DMSO-d6 (Gold Standard) FullChar->Solvent_DMSO Solvent_MeOD Solvent: Methanol-d4 (MeOD) (Amidine Exchange) Backbone->Solvent_MeOD Acquisition Acquisition Parameters (d1 > 5s for qNMR) Solvent_DMSO->Acquisition Solvent_MeOD->Acquisition Result_DMSO Result: Amidine visible (~9.0 ppm) Ring protons distinct Acquisition->Result_DMSO Result_MeOD Result: Amidine invisible (H/D exchange) Ring protons sharp/unsplit Acquisition->Result_MeOD

Figure 1: Decision tree for NMR solvent selection based on analytical requirements. DMSO-d6 is required for observing the labile amidine protons.

Comparative Analysis: Solvent Performance

The choice of deuterated solvent fundamentally alters the observed spectrum of amidines due to proton exchange and solubility profiles.

Table 1: Solvent Performance Matrix
FeatureDMSO-d6 (Recommended)Methanol-d4 (MeOD) Chloroform-d (CDCl3)
Amidine Protons (-C(=NH)NH2) Visible. Broad singlets, typically 8.5–9.5 ppm. May split into multiple signals due to restricted rotation.Invisible. Rapid H/D exchange replaces protons with deuterium.Poor/Invisible. Salt forms are often insoluble; signals are extremely broad due to quadrupolar relaxation.
Thiophene Ring Resolution Good. Distinct doublets, though solvent viscosity may slightly broaden lines.Excellent. Low viscosity yields very sharp lines; ideal for coupling constant analysis.Poor. Solubility issues often lead to weak, broad signals.
Water Signal Interference ~3.33 ppm. Usually distinct from aromatic region.~4.87 ppm. Can interfere if sample is wet.~1.56 ppm. Far from region of interest.
Suitability for Purity Assay High. Allows integration of functional group vs. aromatic ring.Medium. Only quantifies the scaffold; assumes functional group integrity.Low. Not recommended for amidine salts.

Expert Insight: For 5-Bromothiophene-2-carboxamidine, DMSO-d6 is the mandatory solvent for identity testing . Using MeOD will lead to a "false negative" where the amidine protons are missing, potentially mimicking the nitrile precursor spectrum (though the ring protons would differ slightly in shift).

Spectral Assignments & Impurity Differentiation

A common challenge in synthesizing this compound is distinguishing it from its starting material (5-bromothiophene-2-carbonitrile) and its hydrolysis product (5-bromothiophene-2-carboxamide).

Theoretical & Observed Shift Data (DMSO-d6)

The following data correlates the chemical structure with expected chemical shifts, supported by structure-activity relationship (SAR) data of analogous thiophenes [1, 2].

Table 2: Chemical Shift Assignments
PositionProton TypeChemical Shift (δ ppm)MultiplicityCoupling (J)
Amidine -C(=NH )NH 28.80 – 9.60 Broad Singlet(s)N/A
H-3 Thiophene Ring7.60 – 7.80 Doublet (d)~4.0 Hz
H-4 Thiophene Ring7.20 – 7.40 Doublet (d)~4.0 Hz

Note: H-3 is deshielded (downfield) relative to H-4 due to the electron-withdrawing nature of the amidine group. The coupling constant of ~4.0 Hz is characteristic of 3,4-thiophene coupling.

Impurity Fingerprinting

To validate purity, specifically look for the absence of these impurity markers:

CompoundKey Spectral Differentiator (DMSO-d6)
5-Bromothiophene-2-carbonitrile (Precursor)Absence of signals > 8.0 ppm. The nitrile group has no protons. Ring protons will be slightly upfield compared to the amidine.
5-Bromothiophene-2-carboxamide (Hydrolysis)Amide protons at ~7.6 – 8.2 ppm. These appear as two broad singlets (distinct from the very downfield amidine signals at >8.8 ppm).
5-Bromothiophene-2-carboxylic acid (Degradant)Very broad singlet > 12.0 ppm. Characteristic of the carboxylic acid proton.

Experimental Protocol: Purity Assessment

This protocol is designed to ensure reproducibility and minimize proton exchange with atmospheric moisture.

Materials
  • Compound: 5-Bromothiophene-2-carboxamidine HCl (approx. 5-10 mg).

  • Solvent: DMSO-d6 (99.9 atom% D) + 0.03% TMS (optional). Note: Use a fresh ampoule to minimize water content.

  • Instrument: 400 MHz NMR (or higher).

Step-by-Step Methodology
  • Sample Preparation:

    • Weigh 5–10 mg of the solid into a clean vial.

    • Add 0.6 mL of DMSO-d6 .

    • Critical Step: Vortex or sonicate for 30 seconds to ensure complete dissolution. Amidine salts can be slow to dissolve, leading to poor signal-to-noise ratios if rushed.

  • Acquisition:

    • Temperature: 298 K (25°C).

    • Pulse Sequence: Standard proton (zg30).

    • Scans (ns): Minimum 16 (64 recommended for detecting low-level impurities).

    • Relaxation Delay (d1): Set to ≥ 5 seconds. Reasoning: Amidine protons have long T1 relaxation times; a short delay will under-integrate these protons, leading to incorrect purity calculations.

  • Processing:

    • Reference the spectrum to the residual DMSO pentet at 2.50 ppm .

    • Phase correction: Manual phasing is often required for the broad amidine peaks.

    • Baseline correction: Apply automatic baseline correction (Bernstein polynomial) to ensure accurate integration of the broad signals.

References

  • Gottlieb, H. E., et al. (1997).[1] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 62(21), 7512–7515. Link

  • Fulmer, G. R., et al. (2010).[1] "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 29(9), 2176–2179.[1] Link

  • BenchChem. (2025). "5-Bromothiophene-2-carboxylic acid: Structure and Properties." BenchChem Technical Library. Link (Used for structural analog comparison).

  • PubChem. (2025). "5-Bromothiophene-2-carboxamidine." National Library of Medicine. Link

  • Abraham, R. J., et al. (2014). "1H Chemical Shifts of Amides in DMSO Solvent." Magnetic Resonance in Chemistry. Link

Sources

Comparative

A Researcher's Guide to the Spectroscopic Characterization of 5-Bromothiophene-2-carboxamidine: An Experimental and Comparative Analysis

The thiophene ring is a versatile scaffold in medicinal chemistry, known for its presence in numerous pharmacologically active compounds. The introduction of a bromine atom and a carboxamidine group is expected to signif...

Author: BenchChem Technical Support Team. Date: February 2026

The thiophene ring is a versatile scaffold in medicinal chemistry, known for its presence in numerous pharmacologically active compounds. The introduction of a bromine atom and a carboxamidine group is expected to significantly influence the electronic properties and, consequently, the UV-Vis absorption profile of the thiophene core. This guide will equip researchers with the necessary knowledge to experimentally characterize 5-Bromothiophene-2-carboxamidine and to interpret the results within the context of related molecules.

I. Proposed Experimental Protocol: Determination of UV-Vis Absorption Maxima

The following protocol outlines a robust method for determining the UV-Vis absorption spectrum and maxima (λmax) of 5-Bromothiophene-2-carboxamidine. This procedure is designed to ensure accuracy and reproducibility.

A. Materials and Instrumentation

  • Compound: 5-Bromothiophene-2-carboxamidine (synthesis may be required if not commercially available)

  • Solvents: Spectroscopic grade methanol, ethanol, acetonitrile, and dimethyl sulfoxide (DMSO)

  • Instrumentation: A calibrated double-beam UV-Vis spectrophotometer

  • Cuvettes: 1 cm path length quartz cuvettes

B. Step-by-Step Methodology

  • Solution Preparation:

    • Prepare a stock solution of 5-Bromothiophene-2-carboxamidine in a suitable solvent (e.g., DMSO) at a concentration of 1 mg/mL.

    • From the stock solution, prepare a series of dilutions in the chosen spectroscopic solvent (e.g., methanol) to obtain concentrations ranging from 1 µg/mL to 20 µg/mL. The optimal concentration will yield an absorbance reading between 0.2 and 0.8.

  • Spectrophotometer Setup:

    • Turn on the spectrophotometer and allow it to warm up for at least 30 minutes to ensure lamp stability.

    • Set the wavelength range for scanning from 200 nm to 800 nm.

  • Blank Measurement:

    • Fill a quartz cuvette with the spectroscopic solvent to be used for the sample analysis.

    • Place the cuvette in the reference beam of the spectrophotometer.

    • Run a baseline correction (autozero) with the solvent-filled cuvette in the sample beam as well.

  • Sample Measurement:

    • Rinse a quartz cuvette with the sample solution and then fill it.

    • Place the sample cuvette in the sample beam of the spectrophotometer.

    • Initiate the scan. The instrument will record the absorbance of the sample as a function of wavelength.

  • Data Analysis:

    • Identify the wavelength(s) at which the maximum absorbance occurs. These are the λmax values.

    • Record the absorbance at each λmax.

    • Repeat the measurement with different solvents to assess the effect of solvent polarity on the absorption spectrum (solvatochromism).

C. Experimental Workflow Diagram

G cluster_prep Sample Preparation cluster_measurement Spectroscopic Measurement cluster_analysis Data Analysis prep1 Prepare Stock Solution (1 mg/mL in DMSO) prep2 Create Serial Dilutions (e.g., in Methanol) prep1->prep2 inst3 Measure Sample Absorbance Spectrum prep2->inst3 inst1 Instrument Warm-up & Setup (200-800 nm) inst2 Baseline Correction (Solvent Blank) inst1->inst2 inst2->inst3 ana1 Identify λmax and Record Absorbance inst3->ana1 ana2 Repeat in Different Solvents (Solvatochromic Study) ana1->ana2

Caption: Experimental workflow for determining the UV-Vis absorption maxima.

II. Comparative Analysis: Spectral Properties of Related Thiophene Derivatives

In the absence of direct experimental data for 5-Bromothiophene-2-carboxamidine, a comparative analysis with structurally similar compounds can provide valuable insights into its expected UV-Vis absorption properties. The electronic transitions responsible for UV-Vis absorption in these molecules are primarily π → π* and n → π* transitions within the aromatic thiophene ring and its substituents.

CompoundStructureReported λmax (nm)Solvent/Conditions
ThiopheneA simple five-membered sulfur-containing aromatic ring.260, 436Not specified
3,6-bis(5-bromothiophen-2-yl)-2,5-bis(2-ethylhexyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dioneA larger, more conjugated system containing two 5-bromothiophene units.362, 527, 558Propylene carbonate
Thiophene-based Covalent Triazine FrameworksPolymeric materials incorporating thiophene units.~280, 380, 550Solid-state
Substituted bis-azo thiophene dyesThiophene core with extensive azo dye conjugation.486-502Methanol

A. Structural Comparison and Predicted Spectral Characteristics

The UV-Vis absorption of a molecule is dictated by its electronic structure. For thiophene-based compounds, the extent of π-conjugation and the nature of the substituents are the primary determinants of the λmax.

  • Parent Thiophene: The parent thiophene molecule exhibits absorption in the UV region.

  • Effect of Bromine: The bromine atom at the 5-position is an auxochrome that can cause a slight bathochromic (red) shift due to its electron-donating lone pairs participating in resonance.

  • Effect of Carboxamidine: The carboxamidine group (-C(=NH)NH2) at the 2-position can act as a chromophore and is expected to extend the π-conjugation of the thiophene ring, leading to a significant bathochromic shift compared to unsubstituted thiophene.

  • Combined Effect: The combination of the bromo and carboxamidine substituents on the thiophene ring in 5-Bromothiophene-2-carboxamidine is predicted to result in an absorption maximum at a longer wavelength than that of thiophene itself, likely in the near-UV or even the visible region.

The provided data on more complex thiophene derivatives, such as those with extended conjugation or incorporated into polymeric frameworks, show absorption maxima well into the visible range. This further supports the prediction that functionalization of the thiophene ring with groups that extend the π-system will shift the absorption to longer wavelengths.

B. Structural Comparison Diagram

G cluster_target Target Compound cluster_alternatives Comparative Structures Target 5-Bromothiophene-2-carboxamidine Alt1 Thiophene Target->Alt1  - Br  - C(=NH)NH₂ Alt2 5-Bromothiophene- 2-carboxylic acid Target->Alt2  - NH₂ for =O Alt3 2-Thiophenecarboxamide Target->Alt3  + Br

Caption: Structural relationships between the target compound and its analogues.

III. Discussion and Conclusion

While direct experimental data on the UV-Vis absorption maxima of 5-Bromothiophene-2-carboxamidine is currently elusive, a systematic experimental approach, as detailed in this guide, will enable researchers to accurately determine this crucial parameter. The comparative analysis with related thiophene derivatives strongly suggests that the combined electronic effects of the bromo and carboxamidine substituents will result in a bathochromic shift of the absorption maxima compared to the parent thiophene ring.

The determination of the λmax is the first step in a cascade of further spectroscopic and photochemical studies. This information is vital for:

  • Quantitative Analysis: Developing spectrophotometric methods for concentration determination.

  • Photostability Studies: Understanding the compound's degradation profile upon exposure to light.

  • Drug-Target Interaction Studies: Utilizing spectroscopic changes to monitor binding events.

By following the outlined protocol and considering the comparative data, researchers in drug development and related fields can confidently characterize the spectroscopic properties of 5-Bromothiophene-2-carboxamidine, paving the way for its further investigation and potential application.

IV. References

  • UV-vis absorption spectra of (a) thiopheneRotaxane and (b) polythiophene polyrotaxane. [Link]

  • Kolodziejczyk, B., Mayevsky, D., & Winther-Jensen, B. (2013). Enhanced absorption spectra of conducting polymers co-polymerised from thiophene derivatives. RSC Advances, 3(13), 4568-4573. [Link]

  • PubChem. (n.d.). 5-Bromothiophene-2-carbonitrile. National Center for Biotechnology Information. Retrieved from [Link]

  • PubChem. (n.d.). 5-Bromothiophene-2-carboxamide. National Center for Biotechnology Information. Retrieved from [Link]

  • Buhimschi, A. D., et al. (2021). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Molecules, 26(14), 4287. [Link]

  • Gouda, M. A., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports, 13(1), 2963. [Link]

  • Buhimschi, A. D., et al. (2021). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Molecules, 26(14), 4287. [Link]

  • Thakral, S., & Singh, V. (2017). A facile synthesis of new 5-Aryl-Thiophenes bearing Sulfonamide moiety via Pd(0)-catalyzed Suzuki-Miyaura Cross Coupling Reactionsand5-bromothiophene-2-acetamide: As Potent Urease Inhibitor, Antibacterial Agent and Haem

Validation

Technical Comparison Guide: Differentiating 5-Bromothiophene-2-carboxamidine from Nitrile Precursors via FTIR

Executive Summary In the synthesis of Factor Xa inhibitors and other thiophene-based anticoagulants, 5-Bromothiophene-2-carboxamidine is a critical intermediate derived from 5-Bromothiophene-2-carbonitrile . For the anal...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the synthesis of Factor Xa inhibitors and other thiophene-based anticoagulants, 5-Bromothiophene-2-carboxamidine is a critical intermediate derived from 5-Bromothiophene-2-carbonitrile .

For the analytical chemist, the transition from nitrile to amidine represents a dramatic change in dipole moment and symmetry, making Fourier Transform Infrared (FTIR) spectroscopy the most rapid and cost-effective method for monitoring reaction completion.

The Analytical Verdict:

  • The Precursor (Nitrile): Characterized by a solitary, sharp, diagnostic peak at ~2210–2240 cm⁻¹ (

    
     stretch).
    
  • The Product (Amidine): Defined by the complete disappearance of the nitrile peak and the emergence of strong

    
     stretching vibrations (1660–1690 cm⁻¹ ) and broad 
    
    
    
    stretching bands (3000–3400 cm⁻¹ ).

Reaction Pathway & Critical Control Points

Understanding the synthesis mechanism (typically the Pinner Reaction ) is essential for interpreting spectral impurities. The amidine is rarely isolated as a free base; it is almost exclusively handled as a hydrochloride salt to prevent polymerization or hydrolysis.

Figure 1: Synthesis Pathway and Spectral Evolution

The following diagram maps the chemical transformation and the associated spectral risks (hydrolysis to amide).

PinnerReaction Nitrile Precursor: 5-Bromothiophene-2-carbonitrile (Sharp Peak @ ~2220 cm⁻¹) Imidate Intermediate: Imidate Ester HCl (Unstable) Nitrile->Imidate 1. HCl(g), MeOH (Pinner Step 1) Amidine Target Product: 5-Bromothiophene-2-carboxamidine HCl (Strong C=N @ ~1670 cm⁻¹) Imidate->Amidine 2. NH3/EtOH (Amidation) Amide Impurity (Hydrolysis): 5-Bromothiophene-2-carboxamide (Strong C=O @ ~1650-1690 cm⁻¹) Imidate->Amide Moisture/H2O (Hydrolysis Risk) Amidine->Amide High pH/H2O (Degradation)

Caption: The Pinner reaction sequence showing the conversion of the nitrile spectral signature to the amidine, with the critical risk of hydrolysis to the amide.[1][2][3][4]

Spectral Analysis: The Differentiating Fingerprints[6][7]

The following table synthesizes experimental data for thiophene derivatives and general functional group theory.

Table 1: Comparative FTIR Peak Assignments
Functional Group ModeNitrile Precursor (5-Bromothiophene-2-carbonitrile)Amidine Product (HCl Salt)Amide Impurity (Hydrolysis Byproduct)
Primary Diagnostic

Stretch

Stretch

Stretch (Amide I)
Frequency (cm⁻¹) 2210 – 2240 (Sharp) 1660 – 1690 (Strong) 1650 – 1690 (Strong)
N-H Region Absent3000 – 3400 (Broad, multiple bands due to

)
3150 – 3400 (Distinct doublet for

)
Thiophene Ring ~1410, 1520 (C=C)~1420, 1530 (C=C, shifted by conjugation)~1410, 1520
C-Br Stretch ~520 – 600 (Weak/Med)~520 – 600~520 – 600
Fingerprint Note Clean region 1700–2200Complex "Ammonium" bandsDistinct Amide II bend (~1600)
Detailed Spectral Interpretation
1. The Disappearance of the Nitrile (

)

This is the Go/No-Go signal. The nitrile group has a high dipole moment change upon stretching, resulting in a sharp, intense peak in a region usually free of other absorbances.

  • Observation: If any peak remains at 2220 cm⁻¹, the reaction is incomplete.

  • Sensitivity: FTIR can detect <1% residual nitrile if the baseline is clean.

2. The Amidine Signature (

)

The amidine group in its salt form possesses a delocalized cation structure (


).
  • 
     Stretch:  This appears as a very strong band around 1670 cm⁻¹ . In conjugated systems like thiophene, this may shift slightly lower due to resonance.
    
  • Differentiation from Amide: This is the hardest challenge. The Amide I band (

    
    ) also appears here.[5] However, Amidine salts often show a broader, more complex structure in the 3000 cm⁻¹ region (ammonium salt broadness) compared to the cleaner doublet of a primary amide.
    
3. Thiophene Ring Modes

The thiophene ring breathes at approximately 1400 cm⁻¹ and 1500 cm⁻¹ .[6][7][8] These peaks will persist throughout the reaction but may undergo slight shifts (2-10 cm⁻¹) as the electron-withdrawing nitrile is replaced by the cationic amidine.

Validated Experimental Protocol

To ensure reproducibility and "Trustworthiness" in your data, follow this self-validating protocol.

Method: Attenuated Total Reflectance (ATR-FTIR)

ATR is preferred over KBr pellets for this workflow due to the hygroscopic nature of amidine salts.

Equipment:

  • FTIR Spectrometer (e.g., Bruker Vertex, PerkinElmer Spectrum).

  • Diamond or ZnSe ATR Crystal.

Workflow:

  • Background Scan: Run an air background (32 scans, 4 cm⁻¹ resolution).

  • Crystal Cleaning: Clean crystal with isopropanol; ensure no residue remains (check for C-H stretches at 2900 cm⁻¹).

  • Sample Loading (Precursor): Place ~5 mg of 5-Bromothiophene-2-carbonitrile on the crystal. Apply high pressure to ensure contact.

  • Measurement: Collect spectrum (32 scans). Verify peak at ~2220 cm⁻¹.

  • Cleaning: Wipe clean with methanol.

  • Sample Loading (Product): Place ~5 mg of the isolated Amidine solid .

  • Measurement: Collect spectrum.

    • Checkpoint: Is the 2220 cm⁻¹ peak gone?

    • Checkpoint: Is there a strong band at ~1670 cm⁻¹?

Decision Tree for Analysis

AnalysisLogic Start Analyze Spectrum Check2200 Is there a peak at ~2220 cm⁻¹? Start->Check2200 Yes2200 Reaction Incomplete (Residual Nitrile) Check2200->Yes2200 Yes No2200 Check 1650-1690 cm⁻¹ region Check2200->No2200 No Check1600 Strong band at 1660-1690 cm⁻¹? No2200->Check1600 No1600 Error: No Product Detected Check1600->No1600 No Yes1600 Check 3000-3400 cm⁻¹ Check1600->Yes1600 Yes CheckNH Broad 'Ammonium' Band vs Sharp Doublet? Yes1600->CheckNH Broad Product Confirmed: Amidine Salt CheckNH->Broad Broad Doublet Impurity Suspected: Amide (Hydrolysis) CheckNH->Doublet Sharp Doublet

Caption: Logical decision tree for interpreting FTIR spectra during nitrile-to-amidine conversion.

Troubleshooting & Causality

ObservationProbable CauseCorrective Action
Peak at 2220 cm⁻¹ persists Incomplete Pinner reaction. The alcoholysis step (HCl/MeOH) likely did not go to completion.Increase reaction time or HCl concentration. Do not proceed to amidation.
Strong peak at 1720-1740 cm⁻¹ Ester formation. Moisture was present during the Pinner step, hydrolyzing the imidate to an ester.Ensure anhydrous conditions.[9] Check solvent quality.
Sharp doublet at 3100/3300 cm⁻¹ Amide formation. The amidine has hydrolyzed, or the imidate rearranged.Check pH during workup. Avoid high temperatures during drying.
Weak/No signal Poor crystal contact (common with crystalline salts).Grind the sample into a fine powder before placing on the ATR crystal.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. Wiley. (Standard reference for Nitrile/Amidine shifts).
  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 3595059, 5-Bromothiophene-2-carbonitrile. Available at: [Link]

  • Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Ed. Wiley.
  • Lin-Vien, D., et al. (1991). The Handbook of Infrared and Raman Characteristic Frequencies of Organic Molecules. Academic Press.

Sources

Comparative

Comparative Guide: LC-MS Fragmentation of 5-Bromothiophene-2-carboxamidine

Executive Summary 5-Bromothiophene-2-carboxamidine is a critical scaffold in medicinal chemistry, particularly in the development of serine protease inhibitors (e.g., thrombin, Factor Xa). Its bioanalytical characterizat...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-Bromothiophene-2-carboxamidine is a critical scaffold in medicinal chemistry, particularly in the development of serine protease inhibitors (e.g., thrombin, Factor Xa). Its bioanalytical characterization is often complicated by the presence of the bromine atom and the basic amidine moiety.

This guide provides a technical comparison between 5-Bromothiophene-2-carboxamidine and its non-halogenated analog, Thiophene-2-carboxamidine . By isolating the spectral contributions of the bromine isotope pattern and the amidine neutral loss, this document establishes a validated workflow for structural confirmation in drug discovery pipelines.

Structural & Mechanistic Analysis

The Target Molecule
  • Compound: 5-Bromothiophene-2-carboxamidine

  • Formula:

    
    
    
  • Monoisotopic Mass (

    
    ):  203.935 Da
    
  • Ionization: ESI Positive (

    
    )
    
The Comparative Baseline

To validate the fragmentation data, we compare the target against Thiophene-2-carboxamidine . This comparison highlights the "Heavy Atom Effect" of bromine and distinguishes isotopic signatures from actual fragment peaks.

Fragmentation Mechanics (Causality)

The fragmentation logic follows two primary pathways driven by the collision energy (CE) in the mass spectrometer:

  • Pathway A (Low CE - Amidine Stability): The amidine group (

    
    ) is highly basic. In ESI+, the proton localizes on the imine nitrogen. The primary neutral loss is Ammonia (
    
    
    
    , 17 Da)
    , converting the amidine to a nitrile.
  • Pathway B (High CE - Halogen Cleavage): The Thiophene-Bromine bond is weaker than the Thiophene-Carbon bond. At higher energies, homolytic or heterolytic cleavage of the C-Br bond occurs, leading to the loss of the isotopic pattern.

Comparative Data Analysis

The following table summarizes the theoretical and observed transitions for the target versus its non-brominated analog.

Feature5-Bromothiophene-2-carboxamidine (Target)Thiophene-2-carboxamidine (Analog)Diagnostic Value
Precursor Ion

204.94 / 206.94 (1:1 Doublet)127.03 (Singlet)Isotopic Fingerprint: The 1:1 doublet at

Da confirms the presence of one Bromine atom.
Primary Fragment (

-17)
187.91 / 189.91 (Nitrile)110.00 (Nitrile)Amidine Confirmation: Consistent loss of

validates the functional group identity.
Secondary Fragment 126.00 (Loss of Br)83.00 (Ring fragmentation)Core Stability: The target loses the halogen before ring destruction; the analog undergoes ring opening.
Retention Time (RT) Later eluting (Lipophilic Br)Early eluting (Polar)Orthogonal Check: Bromine significantly increases logP, increasing RT on C18 columns.

Visualization of Pathways

Fragmentation Pathway Diagram

The following diagram illustrates the specific mass spectral transitions.

FragmentationPathway Parent Parent Ion [M+H]+ m/z 204.94 / 206.94 (Isotopic Doublet) Intermediate Nitrile Analog [M+H - NH3]+ m/z 187.91 / 189.91 Parent->Intermediate Loss of NH3 (-17 Da) Low CE (10-20 eV) Core Thiophene Cation [M+H - NH3 - Br]+ m/z ~108.9 Intermediate->Core Loss of Br (-79/81 Da) High CE (>35 eV) RingOpen Ring Fragmentation (Loss of CS/HCN) Core->RingOpen Ring Destruction

Figure 1: Step-wise fragmentation of 5-Bromothiophene-2-carboxamidine showing the transition from the intact protonated molecule to the nitrile intermediate and subsequent debromination.

Impurity Profiling Workflow

This decision tree assists in identifying if an unknown peak is the target compound or an impurity.

Workflow Start Unknown Peak Detected CheckIso Check MS1 Spectrum: Is there a 1:1 Doublet (M, M+2)? Start->CheckIso YesIso Bromine Present CheckIso->YesIso Yes NoIso Not Target (Likely Des-bromo impurity) CheckIso->NoIso No FragCheck Run MS/MS (CE 20eV): Loss of 17 Da? YesIso->FragCheck Confirm Confirmed: 5-Bromothiophene- 2-carboxamidine FragCheck->Confirm Yes Reject Reject: Different Amidine/Amide FragCheck->Reject No

Figure 2: Logic flow for confirming the identity of brominated thiophene amidines in complex mixtures.

Experimental Protocol

This protocol is designed to be self-validating. The use of a "Collision Energy Ramp" ensures that both the parent ion isotopic pattern and the diagnostic fragments are captured in a single injection.

Instrumentation Setup
  • System: UHPLC coupled to Q-TOF or Triple Quadrupole MS.

  • Ionization: Electrospray Ionization (ESI) in Positive Mode.

    • Rationale: Amidines are strong bases (

      
      ), ensuring 100% ionization in standard acidic mobile phases.
      
LC Conditions
  • Column: C18 Reverse Phase (e.g., 2.1 x 50mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes.

    • Note: The 5-Bromo analog is significantly more hydrophobic than the non-bromo version. Expect elution at ~60-70% B.

MS Parameters (Self-Validating)
  • Source Temp: 350°C (Ensure complete desolvation to prevent clustering).

  • Capillary Voltage: 3.0 kV.

  • Scan Mode:

    • Scan 1 (MS1): Full Scan 100-500 m/z. Purpose: Confirm 1:1 isotopic ratio.

    • Scan 2 (MS2): Product Ion Scan of 204.9 (or 206.9).

  • Collision Energy (CE) Ramp:

    • Set a ramp from 10 eV to 50 eV .

    • Why? Low CE (10-20 eV) preserves the

      
       signal (m/z ~188). High CE (>40 eV) is required to break the C-Br bond.
      
Troubleshooting Common Pitfalls
  • The "Sodium Deception": Amidines can form strong sodium adducts

    
    .
    
    • Check: If you see m/z 226.9/228.9, this is the Sodium adduct. It will not fragment easily to lose ammonia. You must optimize source declustering potential to favor

      
      .
      
  • Hydrolysis Artifacts: If the sample is stored in water/methanol for long periods, the amidine may hydrolyze to the Amide (Gain of +1 Da over the nitrile, loss of -1 Da vs Amidine, but different retention time).

    • Validation: Freshly prepare samples in 50:50 ACN:Water immediately before injection.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.
  • Niessen, W. M. A. (2000). Structure elucidation by LC-MS: Fragmentation of even-electron ions. Analusis, 28(10), 885-891.[1] Link (Mechanisms of amidine/amine fragmentation in ESI).

  • Holčapek, M., Jirásko, R., & Lísa, M. (2010). Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules. Journal of Chromatography A, 1217(25), 3908-3921. Link (Review of fragmentation rules for heterocyclic compounds).

  • NIST Chemistry WebBook. (n.d.). Standard Reference Data. National Institute of Standards and Technology. Link (Source for isotopic mass data).

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Safe Disposal of 5-Bromothiophene-2-carboxamidine

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a robust safety culture. This guide provides a deta...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a robust safety culture. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-Bromothiophene-2-carboxamidine, a halogenated heterocyclic compound. The procedures outlined herein are synthesized from established safety protocols for handling halogenated organic waste and are designed to ensure the safety of laboratory personnel and the protection of our environment.

At its core, the disposal plan for 5-Bromothiophene-2-carboxamidine is governed by its chemical structure: a thiophene ring, a bromine substituent, and a carboxamidine functional group. Each of these components contributes to its potential hazards and dictates the necessary precautions for its disposal. As a brominated organic compound, it falls under the category of halogenated organic waste, which requires specific handling due to the potential for forming persistent and toxic byproducts if improperly discarded.

I. Hazard Assessment and Chemical Profile

Structural Component Associated Hazards Rationale and Causality
Brominated Aromatic System Environmental Hazard, Potential for Toxic Combustion ByproductsHalogenated organic compounds are often persistent in the environment.[1] Combustion can produce hazardous gases such as hydrogen bromide.
Thiophene Ring Flammability, ToxicityThiophene and its derivatives are flammable and can be toxic.[1][2] Upon combustion, they produce toxic sulfur oxide gases.[2]
Carboxamidine Group Corrosivity (as a strong base), Potential for HydrolysisAmidines are organic bases and can be corrosive. They can undergo hydrolysis, especially under acidic or basic conditions, to form the corresponding carboxylic acid and amine, which may also be hazardous.

Given this profile, 5-Bromothiophene-2-carboxamidine must be treated as hazardous waste . Under no circumstances should it be disposed of down the sanitary sewer or in regular trash.[3] Dilution is not an acceptable method of waste treatment.[3]

II. Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a systematic approach to the safe disposal of 5-Bromothiophene-2-carboxamidine from the point of generation to its final removal by a licensed waste management service. The overriding principle is that a disposal plan should be in place before any experiment begins.[4]

Step 1: Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. Before handling the waste, ensure you are wearing:

  • Safety Goggles: To protect against splashes.

  • Chemical-Resistant Gloves: Nitrile gloves are a common choice, but it is advisable to consult a glove compatibility chart for specific breakthrough times.

  • Laboratory Coat: To protect skin and clothing.

Step 2: Waste Segregation

Proper segregation is critical to prevent dangerous reactions and to minimize disposal costs.

  • Designate a Halogenated Waste Stream: 5-Bromothiophene-2-carboxamidine waste must be collected in a container specifically designated for halogenated organic waste .[3][5][6]

  • Avoid Mixing: Do not mix this waste with non-halogenated organic waste, as this increases the volume of the more costly and difficult-to-treat halogenated waste stream.[3][7]

  • Incompatibilities: Keep the waste container separate from strong acids, bases, and oxidizing agents.[2][8] A chemical compatibility chart should be consulted to avoid unsafe combinations.

Step 3: Waste Collection and Container Management

All chemical waste must be collected at the point of generation in a designated Satellite Accumulation Area (SAA).[9]

  • Select an Appropriate Container:

    • Use a container made of a material compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable. The original product container is often an excellent choice.[3]

    • Ensure the container is in good condition, free from leaks, and has a secure, tight-fitting lid.[3][9]

  • Label the Container Correctly:

    • Label the container before adding any waste.[5]

    • The label must clearly state "Hazardous Waste" .[9]

    • List all chemical constituents by their full names (no formulas or abbreviations) and their approximate percentages.[5][9] For example: "Waste 5-Bromothiophene-2-carboxamidine, solid" or "Waste 5-Bromothiophene-2-carboxamidine in Dichloromethane (5%)".

    • Include relevant hazard pictograms (e.g., irritant, environmentally hazardous).[8]

  • Accumulate Waste Safely:

    • Keep the waste container closed at all times, except when adding waste.[3][5][9] Do not leave a funnel in the container.[9]

    • Store the container in a designated, secondary containment bin within the SAA to contain any potential leaks.

    • Do not overfill the container; a maximum of 90% capacity is recommended.

Step 4: Arranging for Disposal

Laboratory personnel are not authorized to transport hazardous waste off-site. Disposal must be handled by your institution's Environmental Health & Safety (EH&S) office or a contracted licensed professional waste disposal service.[3][10]

  • Request a Pickup: Once the container is nearly full (around 90%), or if the waste has been stored for a period approaching your institution's limit (often one year), schedule a waste pickup through your EH&S office.[4]

  • Documentation: Complete any required waste pickup forms accurately and thoroughly. This information is crucial for the disposal company to handle the waste in compliance with regulatory requirements.

III. Emergency Procedures for Spills

In the event of a spill, immediate and correct action is crucial to mitigate hazards.

  • Alert Personnel: Immediately alert others in the vicinity.

  • Evacuate (If Necessary): For large or unmanageable spills, evacuate the area and contact your institution's emergency response team.

  • Small Spills: For small, manageable spills that you are trained to handle:

    • Ensure proper ventilation.

    • Wearing appropriate PPE, contain the spill with an inert absorbent material like vermiculite or sand.[11]

    • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

    • Clean the spill area with soap and water.

    • All cleanup materials must be disposed of as hazardous waste.[3]

IV. Visualization of the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the disposal of 5-Bromothiophene-2-carboxamidine.

DisposalWorkflow Disposal Workflow for 5-Bromothiophene-2-carboxamidine cluster_prep Preparation cluster_collection Collection & Segregation cluster_disposal Final Disposal cluster_spill Emergency Spill start Generation of Waste ppe Don Appropriate PPE (Goggles, Gloves, Lab Coat) start->ppe container Select Compatible Container (e.g., HDPE, Glass) ppe->container labeling Label Container: 'Hazardous Waste' Full Chemical Name Percentages & Hazards container->labeling segregate Add to HALOGENATED Organic Waste Stream labeling->segregate storage Store in Secondary Containment in Satellite Accumulation Area segregate->storage pickup Request Pickup from EH&S or Licensed Contractor storage->pickup When container is 90% full transport Professional Disposal (Typically Incineration) pickup->transport spill Spill Occurs spill_response Assess Spill Size small_spill Small Spill: Contain with Absorbent spill_response->small_spill Manageable large_spill Large Spill: Evacuate & Call Emergency Response spill_response->large_spill Unmanageable spill_disposal Collect Cleanup Debris as Hazardous Waste small_spill->spill_disposal

Sources

© Copyright 2026 BenchChem. All Rights Reserved.